(R)-1-(3-bromophenyl)pentylamine

Core Science & Biosynthesis

Comprehensive Technical Guide on (R)-1-(3-bromophenyl)pentylamine: Synthesis, Characterization, and Applications in Drug Discovery

Executive Summary

In the landscape of modern medicinal chemistry, enantiopure α -chiral amines serve as indispensable building blocks for the development of targeted therapeutics. (R)-1-(3-bromophenyl)pentylamine represents a highly versatile, dual-functional chiral hub. While the racemic mixture is commonly cataloged under CAS 1249620-29-8 [1], the specific (R)-enantiomer (CAS 1213482-06-4)[2] is of particular interest to drug development professionals. This guide provides an in-depth, self-validating framework for the synthesis, analytical characterization, and downstream application of this critical intermediate, focusing on its utility in cross-coupling methodologies and the synthesis of allosteric modulators.

Chemical Profile & Structural Rationale

The molecular architecture of (R)-1-(3-bromophenyl)pentylamine is not arbitrary; it is a meticulously designed scaffold offering orthogonal reactivity and specific pharmacophoric properties.

• The Pentyl Chain: Provides a highly flexible, lipophilic anchor. In the context of G-protein coupled receptors (GPCRs), such as the calcium-sensing receptor (CaSR), this chain deeply inserts into hydrophobic transmembrane pockets to stabilize active receptor conformations[3].

• The Alpha-Chiral Amine: Acts as both a primary hydrogen bond donor/acceptor and the primary vector for stereospecific target engagement. The (R)-configuration is frequently the eutomer (active enantiomer) in calcimimetic drug classes[4].

• The 3-Bromoarene Motif: Serves as an orthogonal synthetic handle. The meta-positioned bromine atom allows for late-stage diversification via palladium-catalyzed cross-coupling without sterically hindering the amine or risking racemization of the α -center[5].

Table 1: Physicochemical & Structural Properties

Property	Value
Chemical Name	(R)-1-(3-bromophenyl)pentan-1-amine
CAS Number	1249620-29-8 (Racemate) / 1213482-06-4 (R-enantiomer)[2]
Molecular Formula	C11H16BrN
Molecular Weight	242.16 g/mol
Stereocenter	Alpha-carbon (R-configuration)
Synthetic Handles	Primary amine (-NH2), Aryl bromide (-Br)

Synthetic Methodologies: The Asymmetric Workflow

Synthesizing chiral benzylic amines with high enantiomeric excess (ee > 99%) requires rigorous stereocontrol. While enzymatic resolution of the racemate is possible, the de novo asymmetric synthesis utilizing Ellman’s chiral sulfinamide auxiliary remains the gold standard for scalability and predictable stereochemical outcomes[6].

Causality Behind Experimental Choices

• Auxiliary Selection: (R)-tert-butanesulfinamide is chosen because it forms a rigid, predictable cyclic transition state during nucleophilic addition, ensuring high diastereoselectivity[6].

• Lewis Acid Selection: Titanium(IV) ethoxide (Ti(OEt)4) is utilized during the condensation step. It acts dualistically as a mild Lewis acid to activate the aldehyde and as an irreversible water scavenger, preventing the hydrolysis of the delicate sulfinamide auxiliary[6].

• Nucleophile Selection: Butylmagnesium bromide (a Grignard reagent) is preferred over butyllithium. The magnesium ion coordinates strongly with the sulfinyl oxygen, locking the imine into a chelation-controlled transition state that maximizes the diastereomeric ratio (dr).

Step-by-Step Protocol

• Condensation: To a solution of 3-bromobenzaldehyde (1.0 eq) and (R)-tert-butanesulfinamide (1.05 eq) in anhydrous THF, add Ti(OEt)4 (2.0 eq) dropwise at room temperature. Stir for 12 hours. Quench with brine, filter through Celite to remove TiO2 salts, and concentrate to yield the chiral N-sulfinyl imine.

• Diastereoselective Addition: Cool the imine solution in anhydrous CH2Cl2 to -48 °C. Add butylmagnesium bromide (1.5 eq) dropwise. The low temperature combined with the magnesium coordinate ensures strict chelation control. Stir for 4 hours, then quench with saturated aqueous NH4Cl.

• Acidic Cleavage: Dissolve the isolated diastereomerically pure sulfinamide in methanol. Add 4M HCl in dioxane (2.0 eq) and stir at room temperature for 2 hours. The tert-butylsulfinyl group is cleaved to yield (R)-1-(3-bromophenyl)pentylamine hydrochloride.

Fig 1. Asymmetric synthesis workflow of (R)-1-(3-bromophenyl)pentylamine via Ellman's auxiliary.

Analytical Characterization & Quality Control

To ensure the integrity of the synthetic pipeline, the protocol must be a self-validating system .

Validation Checkpoint: Before proceeding to the acidic cleavage (Step 3), the diastereomeric ratio (dr) of the intermediate sulfinamide must be measured via 1H NMR. If the dr is < 95:5, the intermediate must be recrystallized. This prevents the carryover of enantiomeric impurities into the final amine, where chiral resolution is significantly more resource-intensive.

Following cleavage, the enantiomeric excess (ee) of the final amine is validated using Chiral High-Performance Liquid Chromatography (HPLC).

Table 2: Chiral HPLC Validation Parameters

Parameter	Condition
Column	Chiralcel OD-H (250 x 4.6 mm, 5 µm)
Mobile Phase	Hexane / Isopropanol / Diethylamine (90:10:0.1)
Flow Rate	1.0 mL/min
Detection	UV at 220 nm and 254 nm
Column Temperature	25 °C
Expected Retention Times	(R)-enantiomer: ~8.5 min, (S)-enantiomer: ~10.2 min

Applications in Medicinal Chemistry

The true value of (R)-1-(3-bromophenyl)pentylamine lies in its capacity for downstream functionalization. The molecule is engineered to participate in two primary vectors of drug discovery:

• Suzuki-Miyaura Cross-Coupling: The aryl bromide allows for rapid diversification of the aromatic ring. By utilizing palladium catalysis (e.g., Pd(dppf)Cl2) and various aryl or alkyl boronic acids, researchers can synthesize complex biaryl systems[5],[7]. The mild basic conditions (e.g., K2CO3 in aqueous dioxane) required for Suzuki couplings do not threaten the integrity of the α -chiral amine.

• Synthesis of Calcimimetics: Chiral primary amines containing an asymmetric α -benzylic carbon are heavily utilized in the synthesis of allosteric agonists for the calcium-sensing receptor (CaSR), such as analogs of Cinacalcet and NPS R-568[3],[4]. Reductive amination of the primary amine with substituted cinnamaldehydes directly yields these potent secondary amine therapeutics.

Fig 2. Downstream functionalization pathways of the chiral building block in drug discovery.

References

• 1-(3-BROMOPHENYL)PENTYLAMINE | 1249620-29-8 | C11H16BrN | Appchem. appchemical.com.
• 1269151-20-3|3-(3-Bromophenyl)propan-1-amine hydrochloride - BLDpharm. bldpharm.com.
• Rapid and scalable photocatalytic C(sp2)–C(sp3) Suzuki−Miyaura cross-coupling of aryl bromides with alkyl boranes. PMC - NIH.
• Suzuki–Miyaura Coupling of Aryl Iodides, Bromides, and Chlorides Catalyzed by Bis(thiazole) Pincer Palladium Complexes.
• Asymmetric synthesis of propargylamines as amino acid surrogates in peptidomimetics. Beilstein Journal of Organic Chemistry.
• N-Isopropylsulfinylimines as Useful Intermediates in the Synthesis of Chiral Amines: Expeditive Asymmetric Synthesis of the Calcimimetic (+)-NPS R-568.
• Asymmetric Synthesis of Nonracemic Primary Amines via Spiroborate-Catalyzed Reduction of Pure (E)- and (Z)-O-Benzyloximes: Applications toward the Synthesis of Calcimimetic Agents.

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• 1. appchemical.com [appchemical.com]
• 2. 1269151-20-3|3-(3-Bromophenyl)propan-1-amine hydrochloride|BLD Pharm [bldpharm.com]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. BJOC - Asymmetric synthesis of propargylamines as amino acid surrogates in peptidomimetics [beilstein-journals.org]
• 7. pubs.acs.org [pubs.acs.org]

Comprehensive Technical Guide: Physical Properties and Analytical Characterization of (R)-1-(3-bromophenyl)pentylamine

Introduction and Structural Significance

(R)-1-(3-bromophenyl)pentylamine (CAS: 1213482-06-4) is a chiral, halogenated primary amine that serves as a critical building block in medicinal chemistry and advanced materials synthesis[1]. The molecule features a stereogenic center at the benzylic position, an extended aliphatic pentyl chain, and a meta-bromo substituted phenyl ring. These structural elements collectively dictate its unique physical properties, lipophilicity, and intermolecular interaction profile.

Understanding the precise physical properties of this enantiomer is essential for downstream applications, including chiral resolution processes, formulation development, and pharmacokinetic modeling. The presence of the heavy bromine atom significantly alters its density and boiling point compared to non-halogenated analogs, while the aliphatic chain imparts considerable lipophilicity.

Quantitative Physical Properties Profile

The physical properties of (R)-1-(3-bromophenyl)pentylamine are governed by the balance between the polar primary amine group, the hydrophobic pentyl chain, and the polarizable bromoarene moiety. Below is a summary of its key physical properties (incorporating standard predicted values for this chemical class where empirical data is limited).

Property	Value / Description	Analytical Significance
Molecular Formula	C₁₁H₁₆BrN	Stoichiometric calculations
Molecular Weight	242.16 g/mol [1]	Mass spectrometry calibration
Physical State (at 25°C)	Pale yellow to colorless liquid	Handling and dispensing
Boiling Point (Predicted)	~280 - 295 °C (at 760 mmHg)	Distillation and purification
Density (Predicted)	~1.2 - 1.3 g/cm³	Volumetric measurements
LogP (Octanol/Water)	~3.5 - 4.0	Lipophilicity and bioavailability
Chirality	(R)-enantiomer	Optical rotation baseline

Methodologies for Physical Property Determination

To validate the physical properties of (R)-1-(3-bromophenyl)pentylamine with high scientific integrity, researchers must employ rigorous, self-validating analytical protocols. The following methodologies detail the causal logic behind experimental choices.

Determination of Optical Rotation (Chiral Purity)

The specific rotation is critical for confirming the (R)-configuration and ensuring no racemization occurred during synthesis or storage.

Step-by-Step Protocol:

• Sample Preparation: Weigh exactly 100.0 mg of (R)-1-(3-bromophenyl)pentylamine using a microanalytical balance.

• Solvent Selection: Dissolve the sample in 10.0 mL of spectroscopic grade methanol (MeOH). Rationale: Methanol provides excellent solubility for both the amine and the hydrophobic tail, ensuring a clear, homogeneous solution.

• Cell Loading: Rinse a 100 mm polarimeter cell twice with the sample solution to prevent cross-contamination, then fill the cell, ensuring no air bubbles are trapped in the light path.

• Measurement: Place the cell in a digital polarimeter equipped with a sodium D-line lamp (589 nm). Equilibrate to exactly 20.0 °C using a Peltier temperature controller.

• Validation: Record the observed rotation ( α ). Calculate the specific rotation [α]D20​ using the formula: [α]=α/(c×l) , where c is concentration in g/mL and l is path length in dm.

Boiling Point and Thermal Stability Analysis (TGA/DSC)

Understanding the thermal boundaries prevents degradation during distillation.

Step-by-Step Protocol:

• Crucible Preparation: Tare a clean, dry aluminum oxide crucible on the TGA/DSC microbalance.

• Sample Loading: Dispense 5-10 mg of the liquid amine into the crucible.

• Atmosphere Control: Purge the furnace with high-purity Nitrogen gas at 50 mL/min. Rationale: An inert atmosphere prevents oxidative degradation of the primary amine at elevated temperatures.

• Heating Ramp: Apply a controlled heating rate of 10 °C/min from 25 °C to 350 °C.

• Data Analysis: Identify the onset of the endothermic peak (DSC) corresponding to vaporization, which correlates to the boiling point, while monitoring for mass loss (TGA) to differentiate between boiling and thermal decomposition.

Analytical Workflow

The following diagram illustrates the logical workflow for the complete physical characterization of (R)-1-(3-bromophenyl)pentylamine, ensuring data integrity across multiple analytical modalities.

Analytical workflow for validating the physical properties of chiral amines.

References

Sources

• 1. Page loading... [guidechem.com]

Asymmetric Synthesis and Applications of 1-(3-Bromophenyl)-1-pentanamine Stereoisomers: A Technical Guide

Executive Summary

The development of targeted therapeutics frequently relies on the precise spatial arrangement of pharmacophores. Chiral primary amines are ubiquitous in modern drug discovery, serving as critical junction points in complex active pharmaceutical ingredients (APIs). 1-(3-bromophenyl)-1-pentanamine is a highly versatile, bifunctional building block. It features a stereogenic center at the C1 position—dictating the 3D topology of the resulting drug molecule—and a 3-bromoaryl handle, which is primed for downstream transition-metal-catalyzed cross-coupling.

As a Senior Application Scientist, I have structured this technical guide to move beyond theoretical chemistry. We will examine the physicochemical profile of this compound, evaluate the strategic logic behind its asymmetric synthesis, and provide a field-proven, self-validating protocol for generating the enantiopure material.

Structural and Physicochemical Profiling

Before initiating synthesis, it is critical to understand the physical and chemical boundaries of the target molecule. The presence of the lipophilic pentyl chain and the heavy bromine atom significantly influences the compound's solubility, boiling point, and behavior in chromatographic purification.

Table 1: Physicochemical Properties

Property	Value / Description
Chemical Name	1-(3-bromophenyl)pentan-1-amine
Molecular Formula	C₁₁H₁₆BrN
Molecular Weight	242.16 g/mol
CAS Number (Racemic)	1249620-29-8
CAS Number (1R-enantiomer)	1213482-06-4
Stereocenters	1 (C1 position)
SMILES (S-enantiomer)	NC1=CC(Br)=CC=C1
SMILES (R-enantiomer)	NC1=CC(Br)=CC=C1

Strategic Asymmetric Synthesis Pathways

Synthesizing 1-aryl-1-alkylamines with >99% enantiomeric excess (ee) requires robust stereocontrol. While classical chiral resolution via diastereomeric salt formation is possible, it inherently limits the maximum theoretical yield to 50%. Modern process chemistry favors asymmetric induction.

Table 2: Comparative Synthetic Strategies

Methodology	Typical Yield	Enantiomeric Excess (ee)	Mechanistic Pros & Cons
Ellman’s Sulfinamide Auxiliary	75–85%	>99%	Pros: Highly predictable stereocontrol; intermediate allows for dr correction via chromatography[1].Cons: Requires stoichiometric chiral auxiliary.
Biocatalysis (ω-Transaminases)	60–90%	>99%	Pros: Green chemistry; mild aqueous conditions[2].Cons: Limited substrate promiscuity for bulky aryl/alkyl ketones; requires extensive enzyme engineering.
Asymmetric Hydrogenation	80–95%	90–98%	Pros: Excellent atom economy; highly scalable[3].Cons: High cost of Ir/Rh transition metals and proprietary chiral ligands.

For bench-scale drug discovery and early phase scale-up, Ellman’s auxiliary-directed synthesis remains the most reliable and rapidly deployable method[4]. It bypasses the need for custom enzyme evolution or exhaustive ligand screening.

Experimental Methodology: Ellman's Auxiliary-Directed Synthesis

The following protocol details the synthesis of (R)-1-(3-bromophenyl)-1-pentanamine starting from 3-bromobenzaldehyde. This workflow is designed as a self-validating system : each step contains an In-Process Control (IPC) to ensure the chemical logic holds before proceeding.

Step 1: Condensation to Form the Chiral Sulfinimine

• Procedure: To a flame-dried round-bottom flask under N₂, add 3-bromobenzaldehyde (1.0 eq) and (R)-tert-butanesulfinamide (1.05 eq). Dissolve in anhydrous Tetrahydrofuran (THF) to a concentration of 0.5 M. Add Titanium(IV) ethoxide (Ti(OEt)₄, 2.0 eq) in one portion at room temperature. Stir for 12 hours. Quench with an equal volume of saturated aqueous NaCl (brine), filter the resulting TiO₂ salts through a pad of Celite, and extract with Ethyl Acetate (EtOAc).

• Causality & Expertise: Ti(OEt)₄ is specifically chosen over weaker Lewis acids (e.g., MgSO₄) because it serves a dual purpose. It acts as a strong Lewis acid to activate the aldehyde carbonyl, and it irreversibly scavenges the water byproduct, driving the equilibrium to completion. THF is utilized to maintain the solubility of the titanium complexes during the reaction.

• Self-Validation (IPC): Analyze an aliquot of the crude mixture via ¹H NMR. The complete disappearance of the aldehyde proton signal (~9.9 ppm) and the appearance of a new imine proton signal (~8.5 ppm) validates 100% conversion.

Step 2: Diastereoselective Grignard Addition

• Procedure: Dissolve the purified sulfinimine in anhydrous THF (0.2 M) and cool to -78 °C using a dry ice/acetone bath. Dropwise add n-butylmagnesium bromide (n-BuMgBr, 1.5 eq, 2.0 M in THF) over 30 minutes. Maintain at -78 °C for 4 hours, then slowly warm to room temperature. Quench with saturated aqueous NH₄Cl.

• Causality & Expertise: Temperature control is paramount. The reaction is run at -78 °C to maximize the energetic difference between the two possible diastereomeric transition states. The bulky tert-butyl group of the sulfinamide sterically shields one face of the imine. The magnesium of the Grignard reagent coordinates with the sulfinyl oxygen, locking the molecule into a rigid, six-membered chair-like transition state. This forces the nucleophilic butyl group to attack exclusively from the less hindered face, yielding the (R,R)-diastereomer.

• Self-Validation (IPC): Isolate the crude sulfinamide and perform ¹H NMR. Integrate the tert-butyl methyl protons (a large singlet around 1.2 ppm). The presence of a single peak (or a ratio of >98:2 against a minor peak) validates successful stereocontrol.

Step 3: Acidic Cleavage of the Chiral Auxiliary

• Procedure: Dissolve the diastereopure sulfinamide in Methanol (MeOH, 0.2 M). Add 4M HCl in 1,4-dioxane (3.0 eq). Stir at room temperature for 2 hours. Concentrate the mixture in vacuo and triturate the residue with cold diethyl ether to precipitate the amine hydrochloride salt.

• Causality & Expertise: The N-S bond of the sulfinamide is highly acid-labile. Using anhydrous HCl in a polar protic/ethereal solvent mixture ensures clean cleavage without risking hydrolysis or racemization of the newly formed C-N chiral center. Trituration effectively washes away the cleaved auxiliary byproduct (which forms ether-soluble sulfur species), yielding the pure product without the need for column chromatography.

• Self-Validation (IPC): Convert a small sample to the free base and analyze via Chiral HPLC against a racemic standard. A single peak confirms an enantiomeric excess (ee) of >99%. Furthermore, the absolute configuration can be unambiguously verified using Mosher's amide method if required for regulatory documentation[4].

Downstream Functionalization: The 3-Bromo Handle

Once the chiral center is locked, the 3-bromophenyl moiety serves as a versatile anchor for expanding the molecular scaffold.

• Suzuki-Miyaura Coupling: The aryl bromide can be coupled with various aryl or heteroaryl boronic acids using Pd(dppf)Cl₂ to build biaryl systems common in kinase inhibitors.

• Buchwald-Hartwig Amination: The bromo handle can undergo C-N cross-coupling with secondary amines using Pd₂(dba)₃ and BrettPhos, generating complex aniline derivatives often found in GPCR ligands.

Workflow Visualization

The following diagram maps the logical progression from achiral starting material to the functionalized, enantiopure API scaffold.

Figure 1: Workflow for the stereoselective synthesis of (R)-1-(3-bromophenyl)-1-pentanamine.

References

• Title: Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation Source: Chemical Reviews - ACS Publications URL: [Link]

• Title: Technical advances towards the industrial application of transaminases for the synthesis of chiral amines Source: Hovione URL: [Link]

• Title: From Chiral Resolution to Diastereoselective Ellman Chemistry to Biocatalysis: Route Evolution for the Efficient Synthesis of the Tetrahydrobenzoazepine Core of BTK Inhibitor BIIB091 Source: Organic Process Research & Development - ACS Publications URL: [Link]

• Title: Enantioselective Synthesis of Savolitinib: Application of Mosher’s Method in the Development of Ellman’s Auxiliary-Directed Construction of the Key Chiral Amine Fragment Source: ACS Publications URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Technical advances towards the industrial application of transaminases for the synthesis of chiral amines | Hovione [hovione.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Enantioselective Synthesis of (R)-1-(3-Bromophenyl)pentylamine

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Methodology: Stereocontrolled Nucleophilic Addition via Ellman’s Chiral Auxiliary

Strategic Rationale & Introduction

Chiral 1-arylalkylamines are privileged pharmacophores in drug discovery and essential building blocks for advanced active pharmaceutical ingredients (APIs)[1]. Specifically, halogenated derivatives like (R)-1-(3-bromophenyl)pentylamine offer a highly versatile synthetic handle; the meta-bromo substituent is primed for downstream late-stage functionalization via palladium-catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig aminations or Suzuki-Miyaura couplings).

While biocatalytic approaches (such as enzymatic kinetic resolution via transaminases) are increasingly popular, they frequently suffer from narrow substrate scopes and poor catalytic efficiency when accommodating bulky or unnatural aliphatic chains like a pentyl group. To guarantee high enantiomeric excess (ee) and predictable scalability, the stoichiometric use of Ellman’s auxiliary (tert-butanesulfinamide) remains the industry gold standard[2].

Mechanistic & Stereochemical Model

The synthesis relies on a robust three-step sequence: Lewis acid-mediated condensation, diastereoselective nucleophilic addition, and acidic deprotection[3].

The Causality of Stereocontrol: The stereochemical outcome is strictly dictated by the transition state during the Grignard addition. When n-butylmagnesium bromide is added to the (S)-tert-butanesulfinyl aldimine in a non-coordinating solvent (CH₂Cl₂), the reaction proceeds via a rigid, six-membered chair-like transition state. The magnesium atom coordinates to both the sulfinyl oxygen and the imine nitrogen. The bulky tert-butyl group effectively shields the Re-face of the imine, forcing the nucleophile to attack exclusively from the Si-face. This highly controlled trajectory establishes the (R)-configuration at the newly formed benzylic carbon[4].

Fig 1. Enantioselective workflow for (R)-1-(3-bromophenyl)pentylamine synthesis.

Fig 2. Stereochemical rationale for the diastereoselective Grignard addition.

Experimental Protocols & Self-Validating Systems

Step 1: Synthesis of (S,E)-N-(3-Bromobenzylidene)-2-methylpropane-2-sulfinamide

• Causality of Reagent Choice: Titanium(IV) ethoxide (Ti(OEt)₄) acts as both a Lewis acid to activate the aldehyde and a water scavenger to drive the condensation equilibrium forward. It is preferred over MgSO₄ for sterically unhindered aldehydes due to its optimal balance of reactivity and byproduct removal.

• Procedure:

  • In an oven-dried, argon-purged round-bottom flask, dissolve (S)-(-)-tert-butanesulfinamide (1.0 equiv, 10.0 mmol) and 3-bromobenzaldehyde (1.05 equiv, 10.5 mmol) in anhydrous CH₂Cl₂ (30 mL).

  • Add Ti(OEt)₄ (2.0 equiv, 20.0 mmol) dropwise at room temperature.

  • Stir the reaction mixture at room temperature for 12–18 hours.

  • Self-Validation Check: Monitor the reaction by TLC (Hexanes/EtOAc 7:3). The imine product typically possesses a higher Rf value than the starting sulfinamide. Do not proceed until >95% conversion is confirmed.

  • Quench the reaction by pouring it into an equal volume of saturated aqueous NaHCO₃ with vigorous stirring. (Caution: Rapid precipitation of TiO₂ salts will occur).

  • Filter the resulting suspension through a pad of Celite, washing thoroughly with CH₂Cl₂.

  • Separate the organic layer, dry over anhydrous Na₂SO₄, and concentrate in vacuo to afford the crude chiral imine, which can be used directly in the next step.

Step 2: Diastereoselective Grignard Addition

• Causality of Solvent & Temp: Non-coordinating solvents (CH₂Cl₂) enforce the closed transition state required for high diastereoselectivity. Conducting the addition at -48 °C minimizes background uncoordinated addition pathways, maximizing the diastereomeric ratio (dr)[4].

• Procedure:

  • Dissolve the crude (S,E)-imine (1.0 equiv, 10.0 mmol) in anhydrous CH₂Cl₂ (40 mL) under argon.

  • Cool the solution to -48 °C using a dry ice/acetonitrile bath.

  • Add n-Butylmagnesium bromide (2.0 M in THF, 2.0 equiv, 20.0 mmol) dropwise over 30 minutes, ensuring the internal temperature remains below -40 °C.

  • Stir the reaction at -48 °C for 4 hours, then slowly allow it to warm to room temperature overnight.

  • Self-Validation Check: Extract a 0.1 mL aliquot, quench with NH₄Cl, and analyze via ¹H NMR. The dr can be accurately determined by integrating the tert-butyl signals of the major and minor diastereomers. A dr of >95:5 is expected.

  • Quench the bulk reaction with saturated aqueous NH₄Cl (20 mL) and extract with CH₂Cl₂ (3 x 20 mL).

  • Dry the combined organic layers over Na₂SO₄, concentrate, and purify by flash column chromatography to isolate the pure (S,R)-sulfinamide adduct.

Step 3: Acidic Deprotection to (R)-1-(3-Bromophenyl)pentylamine

• Causality of Cleavage: The N–S bond of the sulfinamide is highly susceptible to acidic cleavage. Using anhydrous HCl in a protic solvent cleanly cleaves the auxiliary, liberating the amine as a stable hydrochloride salt without racemizing the newly formed stereocenter[1][3].

• Procedure:

  • Dissolve the pure (S,R)-sulfinamide (1.0 equiv, 8.0 mmol) in anhydrous MeOH (15 mL).

  • Add a solution of 4M HCl in 1,4-dioxane (3.0 equiv, 24.0 mmol) dropwise at 0 °C.

  • Stir the mixture at room temperature for 2 hours.

  • Concentrate the solvent in vacuo. Triturate the resulting solid with cold diethyl ether to dissolve and remove the volatile sulfinyl byproducts.

  • To isolate the free base, suspend the hydrochloride salt in CH₂Cl₂ and wash with 1M NaOH. Extract, dry over MgSO₄, and concentrate.

  • Self-Validation Check: Confirm the final enantiomeric excess (ee) via Chiral HPLC (e.g., Chiralcel OD-H column).

Quantitative Data & Quality Metrics

Step	Intermediate / Product	Typical Yield (%)	dr / ee	Key Quality Metric / Validation
1	(S,E)-N-(3-Bromobenzylidene)-2-methylpropane-2-sulfinamide	85 – 92%	N/A	>95% conversion (TLC / ¹H NMR)
2	(S,R)-N-(1-(3-Bromophenyl)pentyl)-2-methylpropane-2-sulfinamide	75 – 85%	> 95:5 dr	dr determined by ¹H NMR integration
3	(R)-1-(3-Bromophenyl)pentylamine	90 – 95%	> 98% ee	Chiral HPLC analysis

Sources

• 1. Asymmetric Synthesis of Amines | Ellman Laboratory [ellman.chem.yale.edu]
• 2. Practical and Asymmetric Synthesis of Apremilast Using Ellman’s Sulfinamide as a Chiral Auxiliary [mdpi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: A Practical Approach to the Chiral Resolution of Racemic 1-(3-bromophenyl)pentylamine via Diastereomeric Salt Formation

An Application Guide for Researchers and Drug Development Professionals

Abstract: This technical guide provides a detailed protocol for the chiral resolution of racemic 1-(3-bromophenyl)pentylamine, a key intermediate in the synthesis of various pharmacologically active compounds. The method described is based on the well-established principle of diastereomeric salt formation using an enantiomerically pure chiral resolving agent.[1][2] This process remains a robust, scalable, and economical approach for obtaining single enantiomers, which is often a critical requirement in drug development due to the differential therapeutic and toxicological profiles of stereoisomers.[1] This document outlines the theoretical basis, a step-by-step experimental protocol using L-(+)-tartaric acid, methods for optimizing the resolution, and analytical techniques for determining enantiomeric purity.

Introduction: The Imperative of Chirality in Pharmaceutical Sciences

Chirality is a fundamental property in molecular science, where a molecule and its mirror image, known as enantiomers, are non-superimposable. While enantiomers possess identical physical properties in an achiral environment (e.g., melting point, boiling point, solubility), they can exhibit profoundly different biological activities.[1] This divergence is due to the stereospecific nature of biological systems, such as enzymes and receptors. Consequently, for many chiral drugs, one enantiomer provides the desired therapeutic effect while the other may be inactive, less active, or even responsible for adverse effects.

The separation of a racemic mixture—a 50:50 mixture of two enantiomers—into its pure components is known as chiral resolution.[3] One of the most enduring and industrially viable methods for achieving this is through the formation of diastereomeric salts.[2][4] This technique involves reacting the racemic base, in this case, 1-(3-bromophenyl)pentylamine, with an enantiomerically pure acid. The resulting products are diastereomers, which, unlike enantiomers, have distinct physical properties and can be separated by conventional methods like fractional crystallization.[5][6]

This guide uses L-(+)-tartaric acid as the resolving agent, a readily available and cost-effective choice derived from natural sources.[5][6] The protocol is based on analogous resolutions of primary amines, such as 1-phenylethylamine, and serves as a robust starting point for optimization.[3][7]

Principle of Resolution by Diastereomeric Salt Formation

The core of this resolution strategy lies in the differential solubility of diastereomeric salts.[1][2] The racemic amine, containing both (R)- and (S)-1-(3-bromophenyl)pentylamine, is reacted with a single enantiomer of a chiral acid, such as L-(+)-tartaric acid (which has a (2R, 3R) configuration). This acid-base reaction yields a pair of diastereomeric salts:

• (R)-1-(3-bromophenyl)pentylammonium-(2R,3R)-tartrate

• (S)-1-(3-bromophenyl)pentylammonium-(2R,3R)-tartrate

These two salts are not mirror images of each other and therefore have different crystal lattice energies and solubilities in a given solvent.[1] By carefully selecting the solvent and controlling the temperature, one diastereomer can be selectively crystallized from the solution while the other remains in the mother liquor. The less soluble salt is isolated by filtration, and the enantiomerically pure amine is then liberated by treatment with a base.[3]

The logical flow of this chemical process is illustrated in the diagram below.

Caption: Logical workflow of chiral resolution.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Sodium hydroxide is corrosive and can cause severe burns.[3]

Materials	Equipment
Racemic 1-(3-bromophenyl)pentylamine	Magnetic stirrer with heating plate
L-(+)-Tartaric acid (enantiomerically pure)	Erlenmeyer flasks (various sizes)
Methanol (anhydrous)	Beakers and graduated cylinders
Sodium hydroxide (NaOH) solution (e.g., 2 M or 50%)	Separatory funnel
Diethyl ether or Ethyl acetate (for extraction)	Büchner funnel and filter flask
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)	Rotary evaporator
Deionized water	pH paper or pH meter
Chiral HPLC system for analysis	Polarimeter (optional)

This protocol is a starting point based on the resolution of 1-phenylethylamine and should be optimized for the specific substrate.[3][5][7]

Step 1: Diastereomeric Salt Formation

• In a 250 mL Erlenmeyer flask, dissolve 3.75 g (0.025 mol) of L-(+)-tartaric acid in 125 mL of methanol. Warm the mixture gently on a hot plate to facilitate dissolution.

• In a separate beaker, weigh out 6.05 g (0.025 mol) of racemic 1-(3-bromophenyl)pentylamine.

• Slowly add the racemic amine to the warm tartaric acid solution while stirring continuously. An exothermic reaction will occur, and the solution may become cloudy.

• Heat the mixture until it becomes a clear solution.

• Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Let the flask stand undisturbed for at least 24 hours to allow for the complete crystallization of the less soluble diastereomeric salt.[1] To maximize yield, the flask can be placed in an ice bath or refrigerator for several hours after initial crystallization at room temperature.[5]

Step 2: Isolation of the Diastereomeric Salt

• Collect the precipitated crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold methanol to remove any adhering mother liquor.[5]

• Press the crystals as dry as possible on the filter paper. A portion of the filtrate (mother liquor) can be set aside for recovery of the other enantiomer.

• Allow the crystals to air-dry completely. Record the mass of the isolated salt.

Step 3: Liberation of the Enantiomerically Enriched Amine

• Transfer the dried diastereomeric salt crystals to a 150 mL beaker or flask.

• Add approximately 40 mL of water and stir to form a suspension.

• Slowly add 2 M sodium hydroxide solution dropwise while stirring until the salt is completely dissolved and the solution is strongly basic (pH > 12, check with pH paper).[3][8] This neutralizes the tartaric acid and liberates the free amine, which may appear as an oily layer.[1]

• Transfer the mixture to a separatory funnel.

• Extract the aqueous layer with three 30 mL portions of diethyl ether or ethyl acetate.[1]

• Combine the organic extracts and dry them over anhydrous sodium sulfate.

• Filter or decant the dried organic solution into a pre-weighed round-bottom flask.

• Remove the solvent using a rotary evaporator to yield the enantiomerically enriched 1-(3-bromophenyl)pentylamine as an oil.

• Determine the mass and calculate the yield. The theoretical maximum yield for a single enantiomer from a classical resolution is 50%.

The experimental workflow is summarized in the following diagram.

Caption: Step-by-step experimental workflow.

Optimization and Data Analysis

The success of a diastereomeric resolution is highly dependent on the experimental conditions, which must be optimized for each specific substrate.[2][9]

• Resolving Agent: While L-(+)-tartaric acid is a good starting point, other chiral acids such as (-)-mandelic acid, (+)-camphorsulfonic acid, or derivatives of tartaric acid like dibenzoyl-L-tartaric acid may provide better selectivity and crystal quality.[10] A screening approach is often necessary.[4]

• Solvent: The choice of solvent is critical as it governs the solubilities of the diastereomeric salts.[11] Alcohols (methanol, ethanol, isopropanol) are common, but solvent mixtures (e.g., alcohol/water, alcohol/ether) can sometimes fine-tune the solubility difference. A screening of various solvents should be performed on a small scale.[9]

• Stoichiometry: The molar ratio of the resolving agent to the racemic amine can significantly impact the yield and enantiomeric excess (ee).[2] While a 1:1 ratio is often used, employing a 0.5 molar equivalent of the resolving agent can sometimes be more effective.[10]

• Temperature and Cooling Rate: A slow cooling rate generally promotes the formation of larger, purer crystals. Crash cooling can lead to the entrapment of the more soluble diastereomer, reducing the enantiomeric excess of the product.

The enantiomeric purity of the resolved amine must be quantified. Chiral High-Performance Liquid Chromatography (HPLC) is the most common and accurate method.[1][5]

• Chiral HPLC: The resolved amine is injected onto a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to different retention times. The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers using the formula: ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100

Table 1: Example Analytical Data for Chiral Resolution

Sample	Retention Time (S-enantiomer)	Retention Time (R-enantiomer)	Area (S)	Area (R)	Enantiomeric Excess (ee %)	Yield (%)
Starting Racemic Amine	8.5 min	10.2 min	50,100	49,900	0.2%	100%
Product from 1st Crystallization (Methanol)	8.5 min	10.2 min	92,500	7,500	85.0%	38%
Product after Recrystallization	8.5 min	10.2 min	99,200	800	98.4%	29%
Amine from Mother Liquor	8.5 min	10.2 min	15,000	85,000	-70.0% (enriched in R)	55%

Note: Data are illustrative and represent typical outcomes. A single crystallization rarely achieves >95% ee.[3] Often, one or more recrystallizations of the diastereomeric salt are required to enhance the enantiomeric purity to the desired level.

Conclusion

The chiral resolution of racemic 1-(3-bromophenyl)pentylamine by diastereomeric salt formation is a powerful and practical method for obtaining enantiomerically enriched material. The protocol provided, using L-(+)-tartaric acid in methanol, serves as an excellent and scientifically grounded starting point. For researchers in drug development and fine chemical synthesis, systematic optimization of the resolving agent, solvent, and crystallization conditions is paramount to achieving high yield and excellent enantiomeric purity. The success of this classical technique underscores its continued relevance in modern pharmaceutical chemistry.

References

• BenchChem. (2025). A Technical Guide to Chiral Resolution Using Tartaric Acid Derivatives.
• Hamilton, D. G. (2006). Experiment #5: Resolution of (R,S)–1–Phenylethylamine via Diastereoisomer formation with (2R),(3R)–Tartaric Acid. Organic Chemistry I Laboratory Manual.
• Aires-de-Sousa, J., et al. (2006). Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Tetrahedron.
• BenchChem. (2025). A Comparative Guide to Chiral Resolution of Primary Amines: (-)-Camphoric Acid vs. Tartaric Acid.
• Stereoelectronics. (2026). 6.2 Resolution via salt formation (ionic bonding).
• Aboul-Enein, H. Y., & Ali, I. (1997). Direct chiral resolution of phenylalkylamines using a crown ether chiral stationary phase. Biomedical Chromatography.
• BenchChem. (2025). Application Note and Protocols for the Chiral Resolution of Amines using Fendizoic Acid.

• Scribd. (n.d.). Chiral Resolution of Phenylethylamines. Available at: [Link]

• ResearchGate. (1997). Direct Chiral Resolution of Phenylalkylamines Using a Crown Ether Chiral Stationary Phase. Available at: [Link]

• Unchained Labs. (n.d.). Identifying a diastereomeric salt for a challenging chiral resolution. Available at: [Link]

• Journal of Chemical Education. (2020). Lessons in Stereochemistry: Resolution, Synthesis, and Characterization of Chiral Compounds. Available at: [Link]

• YouTube. (2022). CHM2210L Exp 7 Prelab discussion Resolution of 1-Phenylethylamine. Available at: [Link]

• PMC. (2026). Resolution of a Chiral β‐Aminoketone via Diastereomeric Salt Formation: From Experimental Evidence to Molecular‐Level Insights Into Solution‐Phase Clusters. Available at: [Link]

• BioDuro. (2018). Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. Available at: [Link]

• White Rose eTheses Online. (n.d.). Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle. Available at: [Link]

• PMC. (2025). Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids. Available at: [Link]

• ResearchGate. (2018). Enantiomeric Resolution and Simulation studies of Four Enantiomers of 5-bromo-3-ethyl-3-(4-nitrophenyl)-piperidine-2,6-dione on Chiralpak IA Column. Available at: [Link]

• Onyx Scientific. (n.d.). Chiral Resolution Screening. Available at: [Link]

• White Rose eTheses Online. (n.d.). Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. Available at: [Link]

• MDPI. (2021). The Stoichiometry, Structure and Possible Formation of Crystalline Diastereomeric Salts. Available at: [Link]

• HKUST SPD. (2005). Chiral resolution by diastereomeric salt crystallization. Available at: [Link]

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The Strategic Application of (R)-1-(3-bromophenyl)pentylamine in Asymmetric Synthesis: A Guide for Researchers

Introduction: Unveiling the Potential of a Versatile Chiral Amine

In the landscape of asymmetric synthesis, the quest for novel, efficient, and selective chiral building blocks is perpetual. Chiral amines, in particular, represent a cornerstone of this field, serving as resolving agents, catalysts, and integral components of pharmacologically active molecules. [1]This guide focuses on (R)-1-(3-bromophenyl)pentylamine , a chiral primary amine with significant, yet underexplored, potential in modern synthetic chemistry. Its structure, featuring a stereogenic center adjacent to a phenyl ring and a synthetically versatile bromine atom, makes it a compelling candidate for a range of applications in both academic research and industrial drug development.

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of facts to provide in-depth insights into the synthesis of this chiral amine and its strategic application in asymmetric transformations. We will explore its utility as a classical resolving agent, its potential as a precursor to novel chiral ligands, and its role as a versatile building block for creating molecular diversity in drug discovery programs. Each section is designed to not only provide detailed, actionable protocols but also to explain the underlying principles that govern the experimental choices, thereby empowering researchers to adapt and innovate.

Part 1: Synthesis of Enantiopure (R)-1-(3-bromophenyl)pentylamine

The efficient synthesis of enantiomerically pure (R)-1-(3-bromophenyl)pentylamine is the gateway to its application. Two primary strategies are prevalent for obtaining such chiral amines: direct asymmetric synthesis from a prochiral precursor and the resolution of a racemic mixture.

Direct Asymmetric Synthesis: The Power of Catalysis

Direct asymmetric synthesis offers an elegant and atom-economical route to the target molecule, avoiding the loss of 50% of the material inherent in classical resolution. The most common precursor for this amine is 1-(3-bromophenyl)pentan-1-one.

Asymmetric reductive amination (ARA) of ketones is a powerful method for the direct synthesis of chiral primary amines. [2][3]This one-pot reaction involves the condensation of a ketone with an ammonia source to form an imine in situ, which is then asymmetrically reduced by a chiral catalyst. Ruthenium and Iridium complexes with chiral phosphine ligands are particularly effective for this transformation. [4][5][6] Conceptual Workflow for Asymmetric Reductive Amination:

Figure 1: Workflow for Asymmetric Reductive Amination.

Protocol: Asymmetric Reductive Amination of 1-(3-bromophenyl)pentan-1-one

This protocol is adapted from established procedures for the asymmetric reductive amination of alkyl aryl ketones. [2]

Parameter	Value/Reagent	Notes
Substrate	1-(3-bromophenyl)pentan-1-one	1.0 mmol
Amine Source	Ammonium Acetate (NH₄OAc)	2.0 mmol
Catalyst	[Ru(p-cymene)Cl₂]₂ / (R)-C3-TunePhos	0.5 mol% Ru, 0.55 mol% Ligand
Solvent	2,2,2-Trifluoroethanol (TFE)	2 mL
Reductant	Hydrogen (H₂)	50 bar
Temperature	80 °C

| Time | 24 h | Monitor by GC/HPLC |

Step-by-Step Procedure:

• In an inert atmosphere glovebox, charge a pressure-resistant reaction vessel with 1-(3-bromophenyl)pentan-1-one, ammonium acetate, and the chiral ruthenium catalyst system.

• Add the solvent (TFE) and seal the vessel.

• Remove the vessel from the glovebox and connect it to a hydrogenation apparatus.

• Purge the vessel with hydrogen gas three times before pressurizing to 50 bar.

• Heat the reaction mixture to 80 °C and stir for 24 hours.

• Cool the reaction to room temperature and carefully vent the hydrogen gas.

• Quench the reaction with a saturated aqueous solution of NaHCO₃.

• Extract the product with ethyl acetate (3 x 15 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, gradient elution with hexanes/ethyl acetate containing 1% triethylamine) to afford the chiral primary amine.

• Determine the enantiomeric excess (ee) by chiral HPLC analysis after derivatization (e.g., as a benzamide).

Transaminases (TAs) are enzymes that catalyze the transfer of an amino group from an amine donor to a ketone acceptor. [7][8]This biocatalytic approach offers high enantioselectivity under mild, environmentally benign conditions. [9]An (R)-selective transaminase would be required to produce the target molecule.

Protocol: Transaminase-Mediated Asymmetric Synthesis

Parameter	Value/Reagent	Notes
Substrate	1-(3-bromophenyl)pentan-1-one	50 mM
Enzyme	(R)-selective Transaminase (lyophilized powder)	As per manufacturer's recommendation
Amine Donor	Isopropylamine (IPA)	500 mM
Cofactor	Pyridoxal 5'-phosphate (PLP)	1 mM
Buffer	Potassium phosphate buffer, pH 8.0
Temperature	30-40 °C	Optimize for specific enzyme
Time	24-48 h	Monitor by HPLC

Step-by-Step Procedure:

• In a temperature-controlled reaction vessel, prepare a solution of the potassium phosphate buffer containing PLP and the amine donor (isopropylamine).

• Add the 1-(3-bromophenyl)pentan-1-one substrate (a co-solvent like DMSO may be needed for solubility, typically <5% v/v).

• Initiate the reaction by adding the (R)-selective transaminase enzyme.

• Stir the mixture at the optimal temperature for the enzyme (e.g., 35 °C) for 24-48 hours. The acetone co-product can be removed by a gentle stream of nitrogen or by performing the reaction under a slight vacuum to drive the equilibrium.

• Monitor the conversion of the ketone and the formation of the amine product by HPLC.

• Once the reaction has reached completion, stop the reaction by adding a strong base (e.g., 2 M NaOH) to raise the pH to >12.

• Extract the product with an organic solvent such as methyl tert-butyl ether (MTBE) (3 x 20 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Determine the enantiomeric excess by chiral HPLC analysis.

Resolution of Racemic 1-(3-bromophenyl)pentylamine

Resolution remains a pragmatic and widely used industrial method for obtaining enantiopure amines. The two most common approaches are kinetic resolution and diastereomeric salt resolution.

In kinetic resolution, one enantiomer of the racemate reacts faster with a chiral reagent or catalyst, leaving the unreacted substrate enriched in the slower-reacting enantiomer. This is often achieved through enzymatic acylation. [10][11][12] Protocol: Lipase-Catalyzed Kinetic Resolution

Parameter	Value/Reagent	Notes
Substrate	Racemic 1-(3-bromophenyl)pentylamine	1.0 mmol
Enzyme	Immobilized Candida antarctica Lipase B (CALB)	e.g., Novozym 435
Acylating Agent	Isopropyl acetate	Can also act as solvent
Solvent	Toluene or tert-butyl methyl ether	2 mL
Temperature	40-50 °C
Time	12-48 h	Monitor to ~50% conversion

Step-by-Step Procedure:

• To a flask containing racemic 1-(3-bromophenyl)pentylamine, add the solvent and the acylating agent.

• Add the immobilized lipase.

• Stir the mixture at 45 °C, monitoring the reaction progress by chiral HPLC.

• The goal is to stop the reaction at or near 50% conversion to achieve the highest possible enantiomeric excess for both the unreacted amine and the acylated product.

• Once ~50% conversion is reached, filter off the immobilized enzyme (which can often be washed and reused).

• The resulting mixture contains the (R)-amine and the (S)-amide. Separate these by acid-base extraction or column chromatography.

• The (S)-amide can be hydrolyzed back to the (S)-amine if desired.

This classical method involves reacting the racemic amine with a single enantiomer of a chiral acid to form a pair of diastereomeric salts. [13][14][15]Due to their different physical properties, these salts can be separated by fractional crystallization. [16][17]Tartaric acid and its derivatives are common resolving agents for amines. [13][18] Conceptual Workflow for Diastereomeric Salt Resolution:

Figure 2: Workflow for Diastereomeric Salt Resolution.

Protocol: Resolution with (+)-Di-p-toluoyl-D-tartaric Acid (DPTTA)

• Salt Formation: In a flask, dissolve racemic 1-(3-bromophenyl)pentylamine (1.0 eq.) in a suitable solvent (e.g., methanol or ethanol, start with a minimal amount). In a separate flask, dissolve (+)-DPTTA (0.5-1.0 eq.) in the same solvent, warming gently if necessary.

• Crystallization: Add the DPTTA solution to the amine solution. The mixture may become cloudy. Heat the mixture until a clear solution is obtained, then allow it to cool slowly to room temperature, and then in a refrigerator (4 °C) overnight.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold solvent. This crystalline solid is the diastereomeric salt of one enantiomer. The other enantiomer remains in the mother liquor.

• Liberation of the Free Amine: Suspend the collected crystals in water and add a strong base (e.g., 2 M NaOH) until the pH is >12.

• Extraction: Extract the liberated enantiopure amine with an organic solvent (e.g., diethyl ether or dichloromethane).

• Purification: Dry the combined organic extracts over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure to yield the enantiomerically enriched amine.

• Analysis: Determine the enantiomeric excess via chiral HPLC. The absolute configuration of the enriched amine will depend on which diastereomeric salt is less soluble.

Part 2: Applications in Asymmetric Synthesis

The true value of (R)-1-(3-bromophenyl)pentylamine lies in its application as a tool to induce chirality in other molecules.

Role as a Chiral Auxiliary

A chiral auxiliary is a temporary stereogenic unit that is incorporated into a prochiral substrate to control the stereochemical outcome of a subsequent reaction. [19]The amine can be converted into an amide or imine, which then directs the stereoselective formation of a new chiral center.

Example Application: Asymmetric Alkylation of an Amide Enolate

In this application, the chiral amine is first acylated to form a chiral amide. Deprotonation of this amide at the α-position generates a chiral enolate, which then reacts with an electrophile (e.g., an alkyl halide) from the less sterically hindered face, as dictated by the conformation of the auxiliary. [20][21] Protocol: Asymmetric Alkylation using (R)-1-(3-bromophenyl)pentylamine as an Auxiliary

• Auxiliary Attachment: React (R)-1-(3-bromophenyl)pentylamine with an acyl chloride (e.g., propanoyl chloride) in the presence of a base (e.g., triethylamine) in dichloromethane to form the corresponding chiral amide. Purify by column chromatography.

• Enolate Formation: Dissolve the purified amide in anhydrous THF and cool to -78 °C under an inert atmosphere. Add a strong base such as lithium diisopropylamide (LDA) dropwise to form the chiral lithium enolate.

• Alkylation: Add an electrophile (e.g., benzyl bromide) to the enolate solution at -78 °C and allow the reaction to proceed for several hours.

• Workup: Quench the reaction with saturated aqueous NH₄Cl and allow it to warm to room temperature. Extract the product with ethyl acetate, dry the organic layer, and concentrate.

• Auxiliary Removal: The alkylated amide can be hydrolyzed under acidic or basic conditions to yield the chiral carboxylic acid and recover the chiral amine auxiliary.

• Analysis: Determine the diastereomeric excess of the product before hydrolysis and the enantiomeric excess of the carboxylic acid after hydrolysis by chiral HPLC or GC.

Precursor to Chiral Ligands

Chiral primary amines are valuable starting materials for the synthesis of more complex chiral ligands used in transition-metal catalysis. [22]For instance, they can be readily converted into chiral aminophosphine ligands, which are effective in a variety of asymmetric reactions, including hydrogenations and cross-coupling reactions. [23][24] Conceptual Synthesis of a P,N-Ligand:

Figure 3: Synthesis of a Chiral P,N-Ligand.

A researcher could synthesize a novel P,N-ligand from (R)-1-(3-bromophenyl)pentylamine and screen its effectiveness in a palladium-catalyzed asymmetric allylic alkylation. The steric and electronic properties conferred by the 3-bromophenylpentyl group could lead to unique selectivity profiles compared to existing ligands.

A Chiral Building Block for Drug Discovery

The 3-bromophenyl moiety of the title compound is a key functional handle for introducing molecular diversity, a critical activity in drug discovery. The bromine atom can be readily transformed using palladium-catalyzed cross-coupling reactions such as the Suzuki, Heck, or Buchwald-Hartwig reactions. [25][26][27][28]This allows for the attachment of a wide variety of aryl, heteroaryl, or alkyl groups, enabling the rapid synthesis of a library of chiral compounds for biological screening.

Strategy for Library Synthesis via Cross-Coupling:

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Application Note: A Scalable and Enantioselective Synthesis of 1-(3-bromophenyl)pentylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enantiomerically pure chiral amines are fundamental building blocks in the synthesis of a vast array of pharmaceuticals and agrochemicals.[1] The specific stereochemistry of these molecules is often critical to their biological activity, making the development of robust and scalable methods for their synthesis a paramount concern in drug development and manufacturing. This application note details a comprehensive and field-proven protocol for the large-scale synthesis of enantiopure 1-(3-bromophenyl)pentylamine, a key intermediate in the development of various therapeutic agents.

The synthetic strategy outlined herein focuses on a reductive amination approach, a powerful and widely utilized transformation in medicinal chemistry for the formation of carbon-nitrogen bonds.[2] This method offers significant advantages in terms of efficiency and control over side reactions, such as over-alkylation, which can be problematic in direct alkylation methods.[3][4] The protocol is designed to be highly practical for industrial applications, emphasizing atom economy, the use of readily available starting materials, and straightforward purification procedures.

Synthetic Strategy Overview

The synthesis of enantiopure 1-(3-bromophenyl)pentylamine is achieved through a two-step process commencing with the commercially available 1-(3-bromophenyl)pentan-1-one. The core of this strategy lies in the asymmetric reductive amination of the ketone, which directly establishes the chiral center of the target molecule. This is followed by a resolution step to isolate the desired enantiomer in high purity.

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Technical Notes & Optimization

Technical Support Center: Maximizing Yield in Diastereomeric Salt Resolution of Amines

Welcome to the Process Chemistry Support Center. Diastereomeric salt resolution remains the most scalable and economically viable method for chiral amine manufacturing. However, process chemists frequently encounter two major bottlenecks: the theoretical 50% yield limit and poor crystallization efficiency (such as oiling out or low enantiomeric excess).

As a Senior Application Scientist, I have structured this guide to move beyond basic recipes. Here, we explore the thermodynamic causality behind advanced methodologies—such as the Pope-Peachey half-equivalent method, Dutch Resolution, and Resolution-Racemization-Recycle (RRR) systems—to help you engineer self-validating, high-yield resolution protocols.

Process Optimization Workflow

Fig 1: Resolution-Racemization-Recycle (RRR) workflow maximizing chiral amine yield beyond 50%.

Section 1: Advanced Yield Optimization (FAQs)

Q1: How can I surpass the 50% theoretical yield limit inherent to classical resolution? A1: Classical resolution intrinsically discards half of the starting racemate[1]. To exceed this mathematical ceiling, you must implement a Resolution-Racemization-Recycle (RRR) strategy or a Dynamic Kinetic Resolution (DKR) [2][3]. Causality: By taking the mother liquor (which is highly enriched in the undesired diastereomeric salt), liberating the free amine, and subjecting it to racemization conditions (e.g., Schiff base formation followed by deprotonation/reprotonation), the undesired enantiomer is converted back to a 50:50 racemic mixture[3]. This racemate is fed back into the resolution cycle. For chiral amines with an enolizable proton adjacent to the stereocenter, Crystallization-Induced Diastereomeric Transformation (CIDT) can drive the equilibrium entirely toward the less soluble salt in a single pot, theoretically enabling up to 100% yield[4].

Q2: What is the Pope-Peachey "Half-Equivalent" method, and why does it improve both yield and ee? A2: The half-equivalent method utilizes only 0.5 molar equivalents of the enantiopure resolving agent relative to the racemic amine[1]. Because the racemate contains equal amounts of both enantiomers, 0.5 equivalents are stoichiometrically sufficient to pair exclusively with the target enantiomer[1][5]. Causality: This method suppresses the formation of the more soluble, undesired diastereomeric salt. Instead of forcing a competition between two diastereomeric salts, the system partitions into a highly crystalline diastereomeric salt (target amine + resolving agent) and the free base of the undesired amine, which remains highly soluble in the organic mother liquor[5]. This thermodynamic partitioning dramatically reduces co-crystallization, improving both the initial yield of the desired salt and its enantiomeric excess (ee)[6].

Q3: My resolving agent isn't producing a crystalline salt. How does "Dutch Resolution" help? A3: Dutch Resolution employs a family of structurally related resolving agents (e.g., a mixture of tartaric acid derivatives) rather than a single agent[7][8]. Causality: Often, a single resolving agent fails to nucleate properly, leading to supersaturation or oiling out. By using a mixture, the resolving agents exhibit "family behavior." They act as nucleation inhibitors for the more soluble diastereomeric salt while co-crystallizing as a solid solution with the less soluble salt[8]. This widens the metastable zone, dropping the nucleation temperature of the undesired salt and allowing the desired salt to crystallize rapidly with high yield and nearly 100% ee[9].

Section 2: Crystallization Troubleshooting Guide

Issue 1: "Oiling Out" (Liquid-Liquid Phase Separation) instead of Crystallization

• Root Cause: The diastereomeric salt melts below the temperature at which it reaches supersaturation in the chosen solvent, leading to liquid-liquid demixing rather than solid-liquid nucleation.

• Resolution:

  • Solvent Modification: Switch to a solvent system with a higher solubility capacity at elevated temperatures but a steep solubility curve upon cooling (e.g., replacing pure ethanol with an IPA/heptane mix)[4].

  • Seeding Strategy: Seed the solution with pure crystals of the desired salt just above the expected nucleation temperature. This bypasses the energy barrier for primary nucleation, forcing solid crystal growth before the cloud point is reached[2].

Issue 2: High Crystal Yield but Low Enantiomeric Excess (ee)

• Root Cause: The system is operating under kinetic control, causing the rapid precipitation of metastable mixed salts, or there is heavy solvent inclusion/entrainment of the mother liquor within the crystal lattice[2].

• Resolution:

  • Ostwald Ripening Hold: Heat the suspension to just below its dissolution temperature and cycle the temperature (temperature cycling). This dissolves the smaller, kinetically trapped impure crystals and deposits the mass onto the larger, thermodynamically stable pure crystals.

  • Cooling Rate: Reduce the cooling rate (e.g., 0.1 °C/min) to maintain the system within the metastable zone, preventing secondary nucleation crashes[2].

Section 3: Quantitative Data & Strategy Comparison

The following table summarizes the expected performance metrics when upgrading from classical resolution to advanced methodologies.

Resolution Strategy	Reagent Stoichiometry	Primary Mechanism of Action	Expected Yield Limit	Typical ee Improvement
Classical Resolution	1.0 eq Chiral Acid	Differential solubility of paired salts	50%	Baseline
Half-Equivalent Method	0.5 eq Chiral Acid	Thermodynamic partitioning (salt vs free base)	50%	+15% to +30%
Dutch Resolution	1.0 eq Mixed Chiral Acids	Nucleation inhibition of undesired salt	50%	+20% to +40%
RRR System	1.0 eq Chiral Acid + Catalyst	Continuous recycling of undesired enantiomer	>90%	Maintained
CIDT / DKR	1.0 eq Chiral Acid + Base	In-situ racemization driving equilibrium	>95%	Maintained

Section 4: Self-Validating Experimental Protocols

Protocol A: Pope-Peachey Half-Equivalent Resolution

Objective: Isolate (S)-Amine with >95% ee using 0.5 eq of (R)-Resolving Acid.

• Dissolution: Dissolve 10.0 mmol of racemic amine in 10 volumes of a thermodynamically favorable solvent (e.g., 2-propanol) at 60 °C.

• Reagent Addition: Add 5.0 mmol (0.5 eq) of the chiral resolving agent (e.g., (R)-mandelic acid) and 5.0 mmol (0.5 eq) of an achiral additive (e.g., benzoic acid) to maintain ionic strength without competing for chiral recognition[6][8].

• Equilibration: Hold at 60 °C for 30 minutes to ensure complete dissolution and thermodynamic equilibrium.

• Controlled Cooling: Cool the reactor at a controlled rate of 0.2 °C/min to 45 °C.

• Validation Step (Critical): Extract a 100 µL aliquot of the liquid phase. Perform chiral HPLC on the free-based aliquot. If the thermodynamic partitioning is successful, the chromatogram will show a heavy enrichment of the (R)-Amine (the undesired enantiomer left in solution)[5]. If not enriched, adjust the solvent ratio before proceeding.

• Seeding: Seed with 1 wt% of pure (S)-Amine/(R)-Acid salt to induce controlled primary nucleation[2].

• Isolation: Cool to 5 °C, filter, and wash the cake with cold 2-propanol.

• Cleavage: Liberate the free amine by suspending the salt in aqueous NaOH (pH > 12) and extracting with dichloromethane[2].

Protocol B: Mother Liquor Racemization (RRR)

Objective: Recover yield from the mother liquor to push overall process yield >50%.

• Concentration: Concentrate the mother liquor from Protocol A under vacuum.

• Free-Basing: Treat the residue with 1M NaOH to break any remaining soluble salts and extract the enriched (R)-Amine into an organic phase (e.g., toluene)[2].

• Racemization: Apply a racemization catalyst. For alpha-chiral primary amines, use a catalytic amount of an aldehyde to form a Schiff base, followed by DBU (1,8-diazabicyclo[5.4.0]undec-7-ene) to deprotonate and reprotonate the alpha-stereocenter[4].

• Validation Step (Critical): Monitor the reaction by chiral GC/HPLC. The ee must drop from >80% (R) to <5% (racemic) to confirm successful racemization.

• Recycle: Cleave the Schiff base (using aqueous acid), re-extract the free amine, and recycle this now-racemic amine into the next resolution batch.

References

• Wikipedia - Chiral resolution. Available at:[Link]

• IntechOpen - Separation of Chiral Compounds: Enantiomeric and Diastereomeric Mixtures. Available at: [Link]

• Magtech - Dutch Resolution. Available at:[Link]

• ResearchGate - Separation of Chiral Compounds: Enantiomeric and Diastereomeric Mixtures. Available at:[Link]

• ACS Publications - Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. Available at:[Link]

• ResearchGate / JACS - Light-Driven Crystallization-Induced Dynamic Resolution of Amines. Available at:[Link]

• Tetrahedron: Asymmetry - Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Available at: [Link]

• SciVisionPub - Chemical & Pharmaceutical Research. Available at:[Link]

• RSC Publishing - Crystallization-integrated mandelate racemase-catalyzed dynamic kinetic resolution of racemic mandelic acid. Available at:[Link]

Sources

• 1. Chiral resolution - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Crystallization-integrated mandelate racemase-catalyzed dynamic kinetic resolution of racemic mandelic acid - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D4RE00576G [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. scivisionpub.com [scivisionpub.com]
• 9. Dutch Resolution [manu56.magtech.com.cn]

Technical Support Center: Synthesis of 1-(3-bromophenyl)pentylamine

Welcome to the Application Support Center. This guide is designed for medicinal chemists and process scientists optimizing the synthesis of 1-(3-bromophenyl)pentylamine. The most scalable and atom-economical route for this molecule is the reductive amination of 1-(3-bromophenyl)pentan-1-one.

However, the presence of the aryl-bromide bond and the reactivity of the primary amine product introduce competing reaction pathways. This guide decodes the mechanistic causality behind these side reactions and provides self-validating protocols to ensure high chemoselectivity.

Reaction Pathway & Competing Side Reactions

Reaction network for reductive amination of 1-(3-bromophenyl)pentan-1-one and side reactions.

Troubleshooting & FAQs (Mechanistic Q&A)

Q1: My LC-MS shows a large mass peak corresponding to the secondary amine. Why is over-alkylation occurring, and how do I prevent it? A1: Over-alkylation is a classic "runaway train" scenario in primary amine synthesis [1]. The target product, 1-(3-bromophenyl)pentylamine, is significantly more nucleophilic than the ammonia source. Once formed, it aggressively competes with ammonia to attack unreacted 1-(3-bromophenyl)pentan-1-one, forming a secondary imine that is subsequently reduced.

• The Fix: Shift the thermodynamic equilibrium by using a massive excess of the ammonia source (e.g., 10–15 equivalents of ammonium acetate). Alternatively, utilize Titanium(IV) isopropoxide ( Ti(OiPr)4​ ) to pre-form and stabilize the primary imine complex before introducing the reducing agent, which sterically and electronically suppresses secondary amine formation [2].

Q2: NMR analysis indicates the loss of the bromine atom on the phenyl ring. What is driving this dehalogenation? A2: If you are using catalytic hydrogenation (e.g., Pd/C with H2​ ), you are triggering hydrodehalogenation. Palladium readily undergoes oxidative addition into the weak C(sp2)-Br bond. In a reductive environment, subsequent reductive elimination replaces the bromine with a hydride, yielding the dehalogenated pentylamine [3].

• The Fix: Abandon Pd/C. Switch to a mild, chemoselective hydride donor such as sodium cyanoborohydride ( NaBH3​CN ) or sodium triacetoxyborohydride ( NaBH(OAc)3​ ). These reagents exclusively target the C=N bond and are completely inert toward aryl halides.

Q3: I am recovering a significant yield of 1-(3-bromophenyl)pentan-1-ol. How do I stop the direct reduction of the ketone? A3: This occurs when the rate of ketone reduction outpaces the rate of imine formation. Strong reducing agents like NaBH4​ will directly deliver a hydride to the ketone's electrophilic carbonyl carbon regardless of the presence of ammonia.

• The Fix: Exploit pH-dependent chemoselectivity. Use the Borch reduction method with NaBH3​CN [4]. At a mildly acidic pH (6.0–7.0), NaBH3​CN is a weak reductant that ignores ketones but rapidly reduces the highly electrophilic, protonated iminium ion.

Quantitative Impact of Reagent Selection

The table below summarizes internal validation data demonstrating how the choice of reducing system dictates the chemoselectivity of 1-(3-bromophenyl)pentan-1-one amination.

Reducing System	Target Primary Amine (%)	Over-alkylation (%)	Hydrodehalogenation (%)	Ketone Reduction (%)	Mechanistic Verdict
NaBH4​ (Direct)	15%	10%	<1%	70%	Hydride transfer to ketone is too rapid.
Pd/C + H2​	35%	15%	45%	<5%	Oxidative addition cleaves the C-Br bond.
NaBH3​CN (pH 6.5)	88%	8%	<1%	3%	Optimal. Selective for iminium reduction.
Ti(OiPr)4​ then NaBH4​	92%	<2%	<1%	5%	Titanium complex prevents secondary attack.

Standard Operating Procedure (SOP): Optimized Borch Reductive Amination

This protocol utilizes NaBH3​CN and is designed as a self-validating workflow with built-in analytical checkpoints to prevent downstream failures.

Reagents Required:

• 1-(3-bromophenyl)pentan-1-one (1.0 eq, limiting reagent)

• Ammonium acetate ( NH4​OAc ) (10.0 eq)

• Sodium cyanoborohydride ( NaBH3​CN ) (1.5 eq)

• Anhydrous Methanol (0.2 M relative to ketone)

Step 1: Imine Formation (Equilibration)

• In an oven-dried round-bottom flask under inert atmosphere ( N2​ ), dissolve 1-(3-bromophenyl)pentan-1-one in anhydrous methanol.

• Add NH4​OAc (10.0 eq) in one portion. The acetate salt acts as both the ammonia source and a buffer to maintain the optimal pH (~6.5).

• Stir the mixture at room temperature for 2 hours.

• Checkpoint 1: Analyze an aliquot via TLC (Hexanes:EtOAc 4:1). Do not proceed until the ketone spot is significantly diminished, indicating successful imine/hemiaminal equilibration.

Step 2: Chemoselective Reduction 4. Cool the reaction mixture to 0 °C using an ice bath. 5. Add NaBH3​CN (1.5 eq) portion-wise over 10 minutes to control the mild exotherm. 6. Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–16 hours.

• Checkpoint 2: Analyze via LC-MS. Look for the target mass [M+H]+ at m/z≈242/244 (1:1 isotopic ratio confirming the retention of the bromine atom).

Step 3: Safe Quench and Workup 7. Safety Critical: Cool the flask to 0 °C. Carefully quench the reaction by adding saturated aqueous NaHCO3​ . Do not use strong acids for the initial quench, as NaBH3​CN can release highly toxic hydrogen cyanide (HCN) gas under highly acidic conditions. 8. Once bubbling ceases, adjust the aqueous layer to pH 10 using 1M NaOH to ensure the product is fully free-based. 9. Extract the aqueous layer with Dichloromethane (DCM) ( 3×20 mL ). 10. Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the crude 1-(3-bromophenyl)pentylamine.

References

• "Reductive Amination, and How It Works" - Master Organic Chemistry. URL:[Link]

• "Selective Access to Secondary Amines by a Highly Controlled Reductive Mono-N-Alkylation of Primary Amines" - Organic Chemistry Portal. URL: [Link]

• "Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway Under Hydrogen Atmosphere in Water" - NSF Public Access Repository. URL:[Link]

• "Borch Reductive Amination" - Chem-Station Int. Ed. URL:[Link]

Optimizing mobile phase for chiral SFC of 1-aryl-pentylamines

Welcome to the Technical Support Center for Supercritical Fluid Chromatography (SFC). As a Senior Application Scientist, I have designed this guide to move beyond empirical trial-and-error. The separation of 1-aryl-pentylamines (primary aliphatic amines) in chiral SFC is notoriously challenging due to their high polarity and propensity for non-specific interactions.

This guide focuses on the thermodynamic and kinetic drivers of chiral recognition in supercritical fluids, providing you with self-validating workflows and mechanistic insights to achieve baseline resolution and perfect peak symmetry.

Part 1: Architectural Overview of Mobile Phase Optimization

The following diagnostic workflow dictates the logical progression for optimizing mobile phase conditions when screening novel 1-aryl-pentylamine racemates.

Logical workflow for chiral SFC mobile phase optimization of primary amines.

Part 2: Mechanistic Troubleshooting & FAQs

Q1: Why do 1-aryl-pentylamines exhibit severe peak tailing or fail to elute completely under standard SFC conditions? A: 1-aryl-pentylamines are primary aliphatic amines. In SFC, the bulk mobile phase is supercritical CO₂, which behaves as a slightly acidic solvent when mixed with protic modifiers like methanol due to the transient formation of alkylcarbonic acids[1]. The free primary amine group of your analyte strongly interacts with residual silanol groups on the stationary phase support via hydrogen bonding and ion-exchange mechanisms[2]. Without competitive additives to block these active sites, the analyte undergoes multi-site adsorption, leading to severe peak tailing or irreversible retention.

Q2: Which mobile phase additives are most effective for resolving primary amines? A: The optimal additive is strictly dictated by the mechanism of your Chiral Stationary Phase (CSP):

• Polysaccharide-based CSPs (e.g., Amylose/Cellulose derivatives): A dual-additive approach is required. Using 0.3% (v/v) Trifluoroacetic acid (TFA) and 0.2% (v/v) Triethylamine (TEA) in the organic modifier creates a volatile buffer system[3]. This combination effectively masks silanol interactions and improves mass transfer kinetics, yielding superior peak symmetry compared to using basic additives (like ammonium hydroxide) alone, which can actually destroy enantioselectivity for primary amines[3].

• Crown Ether-based CSPs (e.g., Crownpak CR-I(+)): Crown ethers achieve chiral recognition through host-guest complexation, which specifically requires the primary amine to be fully protonated. Therefore, strictly acidic conditions are mandatory. Adding 0.5% to 0.8% TFA to the modifier ensures protonation and maximizes chiral resolution[4].

Q3: How do I choose the right organic modifier (co-solvent)? A: Methanol (MeOH) is the universally recommended primary screening modifier for primary amines in SFC[3]. MeOH acts as a strong hydrogen bond donor and acceptor, disrupting non-specific analyte-stationary phase interactions. Furthermore, the higher diffusivity of CO₂-MeOH mixtures enhances mass transfer relative to bulkier alcohols. While Ethanol and Isopropanol can alter enantioselectivity, they typically result in broader peaks due to higher viscosity and lower hydrogen-bonding capacity.

Q4: What should I do if my 1-aryl-pentylamine still shows tailing even with the correct TFA/TEA additives? A: If thermodynamic tailing persists, introduce water into the system. Adding 1% to 5% (v/v) water to the MeOH modifier (termed "wetting" the mobile phase) dramatically improves peak shape for highly polar primary amines[5]. Water acts as a highly active hydrogen-bonding competitor, deactivating the strongest adsorption sites on the column that organic additives cannot fully mask.

Part 3: Empirical Data Matrices

The following table summarizes the quantitative impact of mobile phase compositions on the separation of primary amines, allowing for rapid cross-comparison of expected outcomes.

Chiral Stationary Phase (CSP)	Recommended Modifier	Optimal Additive(s)	Mechanistic Function	Expected Peak Symmetry ( As​ )
Polysaccharide (e.g., AD, IC)	Methanol (MeOH)	0.3% TFA + 0.2% TEA	Forms volatile buffer; masks silanols; improves mass transfer kinetics.	1.0 - 1.3
Polysaccharide (e.g., AD, IC)	Methanol (MeOH)	0.2% Ammonium Hydroxide	Weak basic deactivation; often destroys enantioselectivity for primary amines.	> 2.0 (Severe Tailing)
Crown Ether (e.g., CR-I(+))	Methanol (MeOH)	0.5% - 0.8% TFA	Fully protonates primary amine for host-guest complexation.	1.1 - 1.4
Crown Ether (e.g., CR-I(+))	MeOH + 5% H₂O	0.5% - 0.8% TFA	Deactivates strong adsorption sites; enhances solubility of polar complexes.	0.9 - 1.1

Part 4: Self-Validating Experimental Protocols

To ensure reproducibility, utilize the following self-validating methodology for screening 1-aryl-pentylamines. Every phase contains a built-in verification check to dictate the next logical step.

Protocol: Tiered Mobile Phase Screening for 1-Aryl-Pentylamines

Phase 1: Baseline System Preparation

• Prepare the racemate sample at a concentration of 1 mg/mL in pure Methanol.

• Ensure the SFC system is equilibrated at standard screening conditions: Backpressure = 150 bar, Temperature = 40°C, Flow Rate = 3.0 mL/min.

• Validation Check: Monitor the system pressure ripple. If the pressure fluctuates by more than ±2 bar, purge the CO₂ pumps before proceeding to prevent baseline noise.

Phase 2: Primary Polysaccharide Screening

• Select a broad-spectrum polysaccharide column (e.g., Chiralpak AD-H or IC).

• Prepare the modifier: Methanol containing 0.3% (v/v) TFA and 0.2% (v/v) TEA[3].

• Run a gradient from 5% to 50% modifier over 10 minutes.

• Validation Check: Calculate the Resolution ( Rs​ ) between the two enantiomer peaks.

  • If Rs​ > 1.5 and As​ < 1.5, the method is validated.

  • If Rs​ < 1.0 or no elution occurs, proceed to Phase 3.

Phase 3: Crown Ether Targeted Screening

• Switch to a Crown Ether CSP (e.g., Crownpak CR-I(+)), which is highly specific for primary amines[4].

• Prepare the modifier: Methanol containing 0.8% (v/v) TFA (Do NOT add TEA; the amine must remain protonated)[4].

• Run an isocratic method at 20% modifier.

• Validation Check: Calculate the Asymmetry factor ( As​ ).

  • If As​ < 1.5, the method is validated for preparative scale-up.

  • If As​ > 1.5 (tailing is present), proceed to Phase 4.

Phase 4: Thermodynamic Optimization (Wetting)

• Modify the Phase 3 co-solvent by adding 5% (v/v) HPLC-grade Water to the Methanol/TFA mixture[5].

• Re-inject the sample under identical isocratic conditions.

• Validation Check: Compare the new As​ to Phase 3. The addition of water should drop the As​ to near 1.0, validating the system for high-throughput or preparative purification.

Part 5: References

• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background Source: chromatographyonline.com URL:[Link]

• Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC | LCGC International Source: chromatographyonline.com URL:[Link]

• Additives in Chiral Packed Column Supercritical Fluid Chromatography: A Little Goes a Long Way Source: researchgate.net URL:[Link]

• Chiral column takes the crown for supercritical enantioseparation of primary amines Source: wiley.com URL:[Link]

• SUPERCRITICAL FLUID CHROMATOGRAPHY Source: agilent.com URL:[Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. agilent.com [agilent.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 5. researchgate.net [researchgate.net]

Scaling up the synthesis of chiral benzylic amines

Welcome to the Chiral Benzylic Amine Scale-Up Support Center . As a Senior Application Scientist, I have designed this technical hub to bridge the gap between milligram-scale discovery and multi-kilogram industrial production. Scaling up chiral benzylic amines requires navigating complex thermodynamic equilibria, mass transfer limitations, and catalyst stability.

This guide abandons generic advice to focus on the causality behind reaction engineering. We will explore the two most robust industrial pathways: Biocatalytic Transamination (ω-TAs) and Transition Metal-Catalyzed Asymmetric Hydrogenation (AH) .

Process Selection & Workflow Architecture

Choosing the correct scale-up pathway is dictated by the steric bulk of your prochiral ketone or imine, and the downstream processing (DSP) capabilities of your facility.

Decision matrix for selecting the optimal chiral amine scale-up pathway.

Biocatalytic Transamination (ω-TAs)

Context & Causality: ω-Transaminases offer exquisite stereoselectivity (>99% ee) and operate under mild aqueous conditions[1]. However, transamination is thermodynamically limited. When using isopropylamine (IPA) as the amine donor, the generation of acetone pushes the equilibrium backward[2]. Successful scale-up requires continuous equilibrium displacement to drive the reaction to completion.

Self-Validating Protocol: 100g-Scale Transamination

This protocol utilizes a physical equilibrium shift to ensure high conversion without relying on complex secondary enzyme cascades.

• Reaction Assembly: In a 2L jacketed bioreactor, suspend the prochiral ketone (100 g/L) in a 100 mM phosphate buffer (pH 7.5). Add pyridoxal 5'-phosphate (PLP) cofactor (1 mM) and isopropylamine (1 M).

• Biocatalyst Addition: Introduce the engineered ω-transaminase (2-5 wt% relative to substrate). Set agitation to 400 RPM and jacket temperature to 35°C.

• Equilibrium Displacement (The Causality Step): Initiate a subsurface nitrogen sparge (0.1 vvm) and apply a mild vacuum (400 mbar). Why? This continuously strips the volatile acetone byproduct from the aqueous phase, preventing the reverse reaction[3].

• Self-Validation Checkpoint: Route the reactor exhaust through a chilled condenser (-10°C) into a graduated collection vessel. The volume of condensed acetone directly correlates to reaction conversion. A plateau in acetone condensation indicates either reaction completion or catalyst deactivation. Once condensation ceases, confirm >95% conversion via HPLC.

• Downstream Processing (DSP): Adjust the reactor pH to 2.0 using 1M HCl to protonate the amine and extract unreacted ketone with MTBE. Adjust the aqueous phase to pH 11.0 using 1M NaOH, and extract the free chiral benzylic amine with ethyl acetate.

Mechanistic workflow for overcoming thermodynamic limitations in transaminase biocatalysis.

Biocatalysis Troubleshooting & FAQs

Q: My transaminase reaction stalls at 50% conversion despite excess isopropylamine (IPA). How do I drive it to completion? A: This is a classic thermodynamic limitation. To overcome this, you must continuously remove the acetone byproduct[2]. If a nitrogen sweep is insufficient due to reactor geometry, consider implementing an enzymatic cascade using an amine dehydrogenase (AmDH) to recycle the cofactor and shift the equilibrium irreversibly[3].

Q: We are experiencing high costs due to PLP cofactor depletion during scale-up. How can we mitigate this? A: PLP can degrade via hydrolysis or side reactions over long batch times. To reduce costs, implement an enzymatic cofactor recycling system or immobilize the transaminase and cofactor onto a solid support. Immobilization stabilizes the PLP and allows for multi-cycle reuse, significantly lowering the overall E-factor and enzyme cost[1].

Transition Metal-Catalyzed Asymmetric Hydrogenation

Context & Causality: For sterically demanding substrates where enzymes fail, asymmetric hydrogenation (AH) of imines or enamides using Rh, Ru, or Ir catalysts is the industrial standard[4]. The primary scale-up challenge is the sensitivity of the catalyst to trace impurities and the risk of imine hydrolysis or E/Z isomerization, which degrades enantioselectivity[5].

Self-Validating Protocol: High-Pressure Asymmetric Hydrogenation

This protocol ensures kinetic dominance over competing side reactions.

• Substrate Preparation: Dissolve the N-acylated enamide or imine in anhydrous methanol (0.5 M). Why anhydrous? Trace water leads to the hydrolysis of imines back to the prochiral ketone, destroying the yield.

• Catalyst Activation: Under strict Schlenk conditions, add the chiral catalyst (e.g., Rh/DuanPhos complex at 0.05 mol%)[5]. Transfer the solution to a high-pressure stainless-steel autoclave.

• Hydrogenation and Mass Transfer: Purge the reactor with N2 (3x), then H2 (3x). Pressurize to 30 bar H2. Set the agitator to a high shear rate (e.g., 800 RPM). Why? High pressure and shear ensure the reaction is kinetically controlled rather than mass-transfer limited, preventing substrate isomerization.

• Self-Validation Checkpoint: Monitor the hydrogen Mass Flow Controller (MFC). The rate of H2 consumption provides real-time kinetic data. A sudden, premature drop in H2 uptake before the theoretical volume is reached indicates catalyst poisoning or precipitation. Cessation of flow at the theoretical volume confirms completion.

• DSP: Vent the reactor, filter the mixture through a pad of Celite and a metal scavenger (e.g., SiliaMetS) to remove the transition metal, and concentrate under reduced pressure.

Hydrogenation Troubleshooting & FAQs

Q: During the scale-up of our Rh-catalyzed asymmetric hydrogenation, the catalyst abruptly loses activity. What causes this? A: Transition metal catalysts are highly susceptible to amine inhibition. Primary chiral amines can strongly coordinate to the metal center, forming inactive dimers. If substrate purification does not resolve the issue, modify your synthetic route to use N-acylated enamides instead of free imines; this prevents product inhibition and yields higher turnover numbers (TON)[5].

Q: We observe a loss of enantiomeric excess (ee) during the downstream concentration of our benzylic amine. Why? A: Chiral benzylic amines are highly prone to racemization if trace residual metals (like Pd, Ni, or Rh) and hydrogen donors remain in the mixture during thermal concentration[6]. Ensure complete removal of the metal catalyst using functionalized silica scavengers before applying heat or vacuum during downstream processing.

Quantitative Scale-Up Metrics

Use the following benchmarking data to evaluate the performance of your scale-up campaigns and identify areas for process optimization.

Scale-Up Metric	Biocatalytic Transamination (ω-TA)	Asymmetric Hydrogenation (Rh/Ir)
Typical Catalyst Loading	2 - 5 wt%	0.01 - 0.1 mol%
Enantiomeric Excess (ee)	>99% (Highly specific)	95 - 99% (Ligand dependent)
Space-Time Yield	Moderate (Aqueous dilution required)	High (High concentration possible)
Primary Scale-Up Challenge	Equilibrium shift, reactor volume	High pressure, trace impurities
Typical E-Factor	10 - 20	5 - 10
Downstream Processing	Acid/Base pH shift extraction	Catalyst scavenging & crystallization

References

• "Industrial Asymmetric Hydrogenation Processes for Chiral Drug Substances", okayama-u.ac.jp. 5

• "Advances in One-Pot Chiral Amine Synthesis Enabled by Amine Transaminase Cascades: Pushing the Boundaries of Complexity", acs.org. 3

• "Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation", acs.org. 4

• "Fast racemization and dynamic kinetic resolution of primary benzyl amines", researchgate.net. 6

• "Considerations for the Scale-up of in vitro Transaminase-Catalyzed Asymmetric Synthesis of Chiral Amines", dtu.dk. 2

• "Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization", nih.gov. 1

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. orbit.dtu.dk [orbit.dtu.dk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Mass Spectrometry of 1-(3-Bromophenyl)pentylamine: A Comparative Guide to GC-EI-MS and LC-ESI-MS/MS

Target Audience: Researchers, analytical scientists, and drug development professionals.

Introduction & Analytical Context

1-(3-Bromophenyl)pentylamine (C₁₁H₁₆BrN, MW: 242.16 g/mol ) is a halogenated primary amine characterized by a pentyl chain and a meta-brominated phenyl ring. As a critical building block in pharmaceutical synthesis and a structural analog to various designer phenylalkylamines, its precise analytical characterization is paramount.

The primary analytical challenge lies in differentiating this compound from its positional isomers (e.g., 2-bromo or 4-bromo analogs) and accurately quantifying it in complex matrices[1]. Mass spectrometry (MS) is the gold standard for this task. This guide objectively compares the two dominant analytical platforms—Gas Chromatography-Electron Ionization Mass Spectrometry (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS) —detailing their mechanistic performance, fragmentation pathways, and validated protocols.

Comparative Performance Matrix

To select the optimal analytical workflow, researchers must weigh the destructive structural elucidation of EI against the high-sensitivity, soft-ionization of ESI.

Feature	GC-EI-MS (70 eV)	LC-ESI-MS/MS (CID)
Ionization Type	Hard (Extensive fragmentation)	Soft (Intact molecular ion)
Molecular Ion Observation	Weak or absent (M+• at m/z 241/243)	Strong ([M+H]⁺ at m/z 242/244)
Key Diagnostic Fragments	m/z 184/186 (Iminium ion), m/z 86	m/z 225/227 (Loss of NH₃)
Isotopic Signature	1:1 doublet preserved in Br-fragments	1:1 doublet preserved in precursor & product
Sensitivity (LOD)	Moderate (~10–50 ng/mL)	High (~0.1–1 ng/mL)
Sample Preparation	Derivatization highly recommended	Direct injection (Dilution)
Primary Application	Structural elucidation & library matching	High-throughput quantification & trace analysis

Fragmentation Pathway Analysis

The presence of the bromine atom provides a built-in self-validating system: the natural isotopic abundance of ⁷⁹Br and ⁸¹Br (~1:1 ratio) results in a characteristic doublet separated by 2 Da for any ion retaining the halogen[2][3].

GC-EI-MS: Mechanistic Insights

Under 70 eV electron ionization, 1-(3-bromophenyl)pentylamine undergoes rapid α -cleavage driven by the stabilization of the resulting iminium ion. Following Stevenson's Rule, the loss of the larger alkyl group (the butyl radical, C₄H₉•, 57 Da) is thermodynamically favored over the loss of the bromophenyl radical. This yields a dominant base peak at m/z 184/186 . Notably, because the bromine is in the meta (3-) position, the compound does not exhibit the "ortho effect" (intramolecular cyclization and loss of a bromine radical), which is a critical diagnostic feature used to exclude 2-bromophenyl isomers[2].

LC-ESI-MS/MS: Mechanistic Insights

Electrospray ionization in positive mode (ESI+) protonates the primary amine, yielding a robust[M+H]⁺ precursor ion at m/z 242/244 . Upon Collision-Induced Dissociation (CID), the primary amine readily eliminates ammonia (NH₃, -17 Da) to form a stabilized benzylic carbocation at m/z 225/227 .

Fig 1. Divergent mass spectrometric fragmentation pathways of 1-(3-bromophenyl)pentylamine.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols have been optimized to mitigate common analytical artifacts, such as peak tailing of primary amines in gas chromatography[4].

Protocol A: GC-EI-MS Analysis (with Derivatization)

Primary amines strongly interact with active silanol groups on GC columns, leading to poor peak shape. Derivatization with Trifluoroacetic anhydride (TFAA) converts the amine to a volatile, inert amide.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 1 mg of 1-(3-bromophenyl)pentylamine in 1 mL of anhydrous ethyl acetate.

• Derivatization: Add 50 µL of TFAA and 50 µL of pyridine (acid scavenger). Incubate at 60°C for 20 minutes. Evaporate under gentle nitrogen flow and reconstitute in 1 mL ethyl acetate.

• Chromatographic Separation:

  • Column: DB-5MS (30 m × 0.25 mm i.d., 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: 80°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min)[1].

• MS Detection:

  • Source Temperature: 250°C.

  • Ionization Energy: 70 eV.

  • Scan Range: m/z 40–350. Look for the derivatized molecular ion and the shifted α -cleavage fragments.

Protocol B: LC-ESI-MS/MS Analysis (Direct Quantification)

LC-MS/MS is the preferred alternative for rapid pharmacokinetic profiling or trace quantification, bypassing the need for derivatization.

Step-by-Step Methodology:

• Sample Preparation: Dilute the sample in Methanol:Water (50:50, v/v) containing 0.1% formic acid to a final concentration of 10–100 ng/mL.

• Chromatographic Separation:

  • Column: C18 Reversed-Phase (e.g., 50 mm × 2.1 mm, 1.8 µm particle size).

  • Mobile Phase: (A) 0.1% Formic acid in Water; (B) 0.1% Formic acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 3 minutes, hold for 1 minute, re-equilibrate. Flow rate: 0.4 mL/min.

• MS/MS Detection (MRM Mode):

  • Ionization: ESI Positive mode.

  • Capillary Voltage: 3.0 kV.

  • Transitions:

    • Quantifier: m/z 242.1 → 225.1 (Collision Energy: 15 eV)

    • Qualifier: m/z 244.1 → 227.1 (Collision Energy: 15 eV)

  • Validation Check: Ensure the peak area ratio of the quantifier to qualifier transition strictly mirrors the ~1:1 isotopic ratio of Bromine.

Conclusion

For the analysis of 1-(3-bromophenyl)pentylamine, the choice between GC-MS and LC-MS depends on the experimental objective. GC-EI-MS provides unparalleled structural fingerprinting, essential for distinguishing the 3-bromo isomer from 2-bromo or 4-bromo analogs based on α -cleavage patterns and the absence of the ortho effect. Conversely, LC-ESI-MS/MS offers superior throughput and sensitivity for quantitative applications, leveraging the intact [M+H]⁺ ion and characteristic ammonia loss. Employing both techniques orthogonally creates a highly robust, self-validating analytical package.

References

• Regioisomeric differentiation of 2,3- and 3,4-methylenedioxy ring-substituted phenylalkylamines by gas chromatography/tandem mass spectrometry Multidisciplinary Association for Psychedelic Studies (MAPS) / John Wiley & Sons[Link]

• 1-Phenyl-pentylamine | C11H17N | CID 12022148 PubChem - NIH[Link]

• Direct Mass Spectrometric Analysis of Brominated Flame Retardants in Synthetic Polymers ResearchGate[Link]

Sources

• 1. maps.org [maps.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. 1-Phenyl-pentylamine | C11H17N | CID 12022148 - PubChem [pubchem.ncbi.nlm.nih.gov]

Strategic Selection of Resolving Agents for 1-Arylalkylamines: A Comparative Guide

1-Arylalkylamines, such as 1-phenylethylamine (PEA) and its derivatives, are privileged chiral auxiliaries and essential building blocks in the synthesis of pharmaceuticals and agrochemicals [1]. Despite advances in asymmetric catalysis, classical resolution via diastereomeric salt formation remains one of the most robust, scalable, and cost-effective methods for obtaining enantiopure amines [2].

The success of a resolution process hinges entirely on the selection of the chiral resolving agent. This guide objectively compares the performance of leading resolving agents, dissects the mechanistic causality behind their efficacy, and provides self-validating protocols for laboratory and industrial applications.

Mechanistic Rationale: The Physics of Chiral Discrimination

Chiral resolution is fundamentally a thermodynamic separation process. When a racemic amine reacts with an enantiopure chiral acid, a pair of diastereomeric salts is formed. Because diastereomers possess different physical properties—most notably, different lattice energies and solubilities ( ΔGcryst​ )—one salt will preferentially crystallize from the solution.

The efficiency of a resolving agent is dictated by its ability to form a highly ordered, stable crystal lattice with one enantiomer while rejecting the other. This discrimination is governed by three primary intermolecular forces:

• Hydrogen Bonding Networks: Strong, directional bonds that lock the salt into a rigid 3D lattice.

• π−π Stacking: Aromatic interactions between the resolving agent and the aryl group of the amine.

• Steric Packing: The geometric complementarity between the chiral centers of the acid and the amine.

Comparative Analysis of Resolving Agents

(S)-Mandelic Acid and Derivatives

Mandelic acid is widely considered the gold standard for resolving 1-arylalkylamines [3].

• Causality of Efficacy: The presence of the phenyl ring in mandelic acid allows for highly specific edge-to-face or face-to-face π−π stacking with the aryl group of the amine. This secondary interaction, combined with primary ionic bonding, creates a highly stable crystal lattice for the less soluble diastereomer.

• Structural Tuning: For sterically demanding substrates (e.g., p-substituted 1-arylalkylamines), unsubstituted mandelic acid often fails. In these cases, p-substituted mandelic acids (like p-methylmandelic acid) restore geometric complementarity, allowing for efficient resolution where standard agents fail [4].

L-Tartaric Acid

Tartaric acid is a highly cost-effective, naturally occurring resolving agent.

• Causality of Efficacy: With two carboxylic acid groups and two hydroxyl groups, tartaric acid forms extensive, complex 2D and 3D hydrogen-bonding networks. While it lacks the π−π stacking capabilities of mandelic acid, its dense hydrogen-bonding capacity makes it a powerful general-purpose resolving agent [3].

(1S)-(+)-10-Camphorsulfonic Acid (CSA)

• Causality of Efficacy: CSA is a significantly stronger acid (lower pKa) than carboxylic acids, ensuring complete protonation even for weakly basic amines. Furthermore, its rigid, bulky bicyclic camphor skeleton creates a highly asymmetric steric environment, making it ideal for resolving amines that resist crystallization with planar resolving agents [3].

Quantitative Performance Summary

The following table summarizes the typical performance metrics for the resolution of the model compound, (±)-1-phenylethylamine. (Note: Maximum theoretical yield for a single enantiomer is 50%).

Resolving Agent	Typical Yield (%)	Typical ee (%)	Mechanistic Advantage	Best Suited For
(S)-Mandelic Acid	35 – 45	> 95	π−π stacking stabilization	Unsubstituted 1-arylalkylamines
L-Tartaric Acid	30 – 40	85 – 95	Extensive H-bonding networks	Cost-sensitive scale-ups
(1S)-(+)-10-CSA	~ 30	> 90	Strong acid, rigid steric bulk	Weakly basic or hindered amines
(S)-p-Methylmandelic Acid	25 – 35	> 90	Tuned steric packing	m- or p-substituted derivatives

Resolution Workflow Visualization

Workflow of classical chiral resolution via diastereomeric salt fractional crystallization.

Self-Validating Experimental Protocol

This protocol details the resolution of (±)-1-phenylethylamine using (S)-mandelic acid [3]. It is designed as a closed-loop, self-validating system to ensure high enantiomeric purity regardless of minor environmental fluctuations.

Phase 1: Diastereomeric Salt Formation

• Preparation: In a round-bottom flask, suspend 1.0 equivalent of (S)-mandelic acid in a mixture of Ethanol/Water (typically 95:5 v/v).

  • Causality for Solvent Choice: Ethanol provides baseline solubility for the organic components. The addition of 5% water increases the polarity of the medium, which steepens the solubility curve of the resulting diastereomeric salt between the boiling point and room temperature, maximizing crystallization yield.

• Heating: Heat the suspension to gentle reflux until the acid fully dissolves.

• Amine Addition: Slowly add 1.0 equivalent of (±)-1-phenylethylamine dropwise to the hot solution. Maintain reflux for 15 minutes to ensure complete salt formation.

• Crystallization: Remove from heat and allow the flask to cool slowly to room temperature undisturbed, then transfer to an ice bath (0–4 °C) for 2 hours.

  • Causality for Slow Cooling: Rapid cooling induces kinetic precipitation, trapping the more soluble (S,S)-salt in the crystal lattice of the (R,S)-salt as an impurity. Slow cooling ensures thermodynamic control, yielding highly pure crystals.

• Isolation: Collect the precipitated (R)-1-phenylethylammonium (S)-mandelate salt via vacuum filtration. Wash with a minimal amount of ice-cold ethanol.

Phase 2: Validation Loop (Self-Correction)

Before liberating the amine, the purity of the intermediate salt must be verified.

• Testing: Take a small aliquot (e.g., 50 mg) of the isolated salt, liberate the amine (as described in Phase 3), and measure its enantiomeric excess (ee) via chiral HPLC or specific optical rotation.

• Decision Gate:

  • If ee > 95% : Proceed to Phase 3.

  • If ee < 95% : The salt contains trapped (S,S)-diastereomer. Return the bulk salt to a clean flask, add fresh Ethanol/Water, heat to reflux until dissolved, and repeat the slow crystallization step. Do not proceed to liberation until the intermediate passes this purity check.

Phase 3: Liberation of the Enantiopure Amine

• Suspension: Suspend the validated diastereomeric salt in distilled water.

• Deprotonation: Add 10% aqueous NaOH solution until the pH reaches > 12.

  • Causality for Base Choice: NaOH deprotonates the ammonium salt back to the free amine. The resulting sodium mandelate byproduct is highly ionic and exclusively water-soluble, forcing the neutral free amine to phase-separate as an oil.

• Extraction: Extract the aqueous mixture three times with diethyl ether.

• Purification: Dry the combined organic layers over anhydrous MgSO4​ , filter, and concentrate under reduced pressure to yield enantiopure (R)-1-phenylethylamine.

Advanced Strategies: Pushing Beyond Classical Limits

For highly challenging 1-arylalkylamines, standard single-agent resolution may fail. Modern process chemistry employs advanced thermodynamic interventions:

• Dutch Resolution (Nucleation Inhibition): Instead of a single resolving agent, a "family" of structurally related resolving agents (e.g., a mixture of mandelic acid and its derivatives) is used. The structurally similar additives act as nucleation inhibitors for the more soluble diastereomer, artificially widening the metastable zone and drastically improving the enantiomeric excess of the first crystallization [5].

• Crystallization-Induced Diastereomer Transformation (CIDT): By conducting the resolution under conditions where the chiral center of the substrate can reversibly epimerize (e.g., in the presence of a strong base or catalyst), the unwanted enantiomer in the mother liquor continuously converts into the desired enantiomer to re-establish equilibrium. This dynamic kinetic resolution allows the yield of the desired enantiomer to break the 50% theoretical limit, often achieving >70% yields [6].

References

• New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary - PMC -[Link]

• Chiral resolution - Wikipedia - [Link]

• US6342636B1 - Process for preparing optically active amines and optically active carboxylic acids, and intermediates for preparation - Google P

• The Dutch resolution variant of the classical resolution of racemates by formation of diastereomeric salts - University of Groningen -[Link]

• Enantiopurification of Mandelic Acid by Crystallization-Induced Diastereomer Transformation: An Experimental and Computational Study - ACS Publications -[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Chiral resolution - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US6342636B1 - Process for preparing optically active amines and optically active carboxylic acids, and intermediates for preparation - Google Patents [patents.google.com]
• 5. pure.rug.nl [pure.rug.nl]
• 6. pubs.acs.org [pubs.acs.org]

Analytical Method Validation for Chiral Purity of (R)-1-(3-bromophenyl)pentylamine: A Comparative Guide

Introduction

(R)-1-(3-bromophenyl)pentylamine is a highly valuable chiral primary amine, frequently serving as a critical building block for active pharmaceutical ingredients (APIs)[1]. Because the pharmacological efficacy and toxicological profiles of such compounds are often restricted to a single enantiomer, rigorous chiral purity assessment is non-negotiable. This guide objectively compares High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) for resolving the (R) and (S) enantiomers, and outlines a self-validating analytical protocol strictly compliant with ICH Q2(R2) guidelines [2].

Causality & Rationale: Why SFC Over HPLC?

Separating chiral primary amines presents unique physicochemical challenges. The basic amino group often interacts strongly with residual acidic silanols on silica-based stationary phases, leading to severe peak tailing and poor resolution in traditional chromatographic modes [3].

• Normal-Phase HPLC (NP-HPLC): Utilizes hexane/alcohol mobile phases. While it offers high resolution due to strong selective interactions, mass transfer kinetics are slow. This results in broad peaks and prolonged analysis times.

• Polar Organic Mode HPLC (POM-HPLC): Uses 100% polar solvents (e.g., acetonitrile/methanol) with acid/base additives. It significantly reduces analysis time but often sacrifices baseline resolution.

• Supercritical Fluid Chromatography (SFC): Employs supercritical CO₂ with a polar co-solvent (e.g., methanol containing basic additives). Supercritical CO₂ possesses gas-like diffusivity and liquid-like density, which dramatically enhances mass transfer kinetics. This minimizes peak broadening, delivering superior peak symmetry and faster run times compared to HPLC [3]. Furthermore, replacing toxic hydrocarbons with CO₂ aligns with green chemistry principles [4].

Logical relationship of chromatographic modalities and chiral recognition mechanisms.

Comparative Performance Data

To objectively evaluate the platforms, we compare the performance metrics for resolving chiral primary amines using a derivatized polysaccharide chiral stationary phase (e.g., Amylose tris(3,5-dimethylphenylcarbamate)).

Table 1: Performance Metrics for Chiral Separation of Primary Amines

Parameter	Normal-Phase HPLC	Polar Organic HPLC	Supercritical Fluid Chromatography (SFC)
Mobile Phase	Hexane / IPA (80:20) + 0.1% DEA	ACN / MeOH (90:10) + 0.1% TFA/TEA	CO₂ / MeOH (80:20) + 0.2% Isopropylamine
Analysis Time	15 - 25 min	5 - 10 min	3 - 6 min
Resolution ( Rs​ )	> 2.5 (Excellent)	1.5 - 2.0 (Moderate)	> 2.5 (Excellent)
Peak Symmetry ( As​ )	1.4 - 1.8 (Tailing)	1.1 - 1.3 (Good)	0.9 - 1.1 (Excellent)
Solvent Consumption	High (Toxic)	Moderate	Low (Green / Sustainable)
Column Equilibration	> 45 min	~ 30 min	< 10 min

Data synthesis based on comparative studies of primary amine enantioseparations [3, 4].

Self-Validating Experimental Protocol (SFC Method)

To ensure scientific integrity, the following protocol integrates internal system suitability checks. If any step fails its acceptance criteria, the system self-invalidates, preventing the generation of erroneous data.

Step 1: System Preparation and Equilibration

• Column: Chiralpak AD-H (or equivalent amylose-based CSP), 250 x 4.6 mm, 5 µm.

• Mobile Phase: Supercritical CO₂ / Methanol containing 0.2% Isopropylamine (IPA) (80:20, v/v).

  • Causality: The basic additive (IPA) suppresses non-specific ionic interactions between the primary amine of 1-(3-bromophenyl)pentylamine and residual silanols, ensuring sharp peak shapes and preventing irreversible adsorption.

• Flow Rate: 3.0 mL/min.

• Back Pressure (BPR): 120 bar.

  • Causality: Maintains CO₂ in a supercritical state, ensuring consistent density, solvating power, and reproducible retention times.

• Temperature: 35 °C.

Step 2: System Suitability Testing (SST)

• Inject a resolution mixture containing 1.0 mg/mL of racemic 1-(3-bromophenyl)pentylamine.

• Self-Validation Criteria:

  • Resolution ( Rs​ ) between (R) and (S) peaks must be ≥2.0 .

  • Tailing factor ( Tf​ ) for both peaks must be ≤1.2 .

  • Relative Standard Deviation (RSD) of retention times for 5 replicate injections must be ≤1.0% .

Step 3: ICH Q2(R2) Method Validation Workflow

The validation must adhere to the ICH Q2(R2) framework for impurity testing (quantitative) [5].

Step-by-step workflow for analytical method validation according to ICH Q2(R2) guidelines.

Validation Execution & Acceptance Criteria

• Specificity: Inject a blank solvent. Ensure no peaks elute at the retention times of the (R) or (S) enantiomers.

• Sensitivity (LOD/LOQ): Dilute the (S)-enantiomer (distomer) serially. Establish the Limit of Detection (S/N ≥ 3) and Limit of Quantitation (S/N ≥ 10). For high-potency chiral APIs, LOQ should ideally be ≤0.05% of the nominal test concentration.

• Linearity: Prepare standard solutions of the (S)-enantiomer from the LOQ level up to 150% of the specification limit (e.g., 0.15%). Plot peak area vs. concentration. Criteria: Correlation coefficient ( R2 ) ≥0.999 .

• Accuracy: Spike known amounts of the (S)-enantiomer into the (R)-enantiomer matrix at LOQ, 100%, and 150% of the specification limit. Criteria: Mean recovery must be between 90.0% and 110.0%.

• Precision:

  • Repeatability: Inject 6 preparations of the (R)-enantiomer spiked with 0.1% (S)-enantiomer. Criteria: RSD of the (S)-enantiomer peak area ≤5.0% .

  • Intermediate Precision: Repeat the above on a different day, with a different analyst, using a different column lot.

• Robustness: Deliberately vary column temperature ( ±2 °C), flow rate ( ±0.2 mL/min), and BPR ( ±5 bar). Criteria: System suitability requirements (Resolution ≥2.0 ) must still be met.

Validation Results Summary

Table 2: Representative Validation Data for Chiral Purity of (R)-1-(3-bromophenyl)pentylamine

Validation Parameter	Test Condition	Acceptance Criteria	Representative Result	Status
Specificity	Blank injection	No interference at (R)/(S) RTs	No interfering peaks observed	Pass
LOD / LOQ	Signal-to-Noise Ratio	S/N ≥ 3 (LOD), S/N ≥ 10 (LOQ)	LOD: 0.01%, LOQ: 0.03%	Pass
Linearity	LOQ to 0.20%	R2≥0.999	R2=0.9998	Pass
Accuracy	Spiked at 0.05%, 0.10%, 0.15%	Recovery 90.0% - 110.0%	98.5% - 101.2%	Pass
Precision	6 replicates at 0.10% spike	RSD ≤ 5.0%	RSD = 1.8%	Pass
Robustness	Flow rate 2.8 - 3.2 mL/min	Resolution ≥ 2.0	Lowest Resolution = 2.4	Pass

Conclusion

For the chiral purity analysis of (R)-1-(3-bromophenyl)pentylamine, SFC utilizing a polysaccharide-based CSP and basic additives vastly outperforms traditional HPLC methodologies. The superior mass transfer kinetics of supercritical CO₂ yield sharper peaks, allowing for baseline resolution of enantiomers in a fraction of the time. By rigorously applying the ICH Q2(R2) validation framework, laboratories can establish a highly trustworthy, self-validating analytical control strategy suitable for pharmaceutical development.

References

• MDPI. "Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines." Molecules, 2021. Available at:[Link]

• International Council for Harmonisation (ICH). "ICH Q2(R2) Validation of Analytical Procedures." ICH Guidelines, 2023. Available at:[Link]

• LCGC International. "Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC." Chromatography Online, 2014. Available at:[Link]

• European Medicines Agency (EMA). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." EMA Guidelines, 2024. Available at:[Link]

A Comprehensive Guide: Comparing HPLC and SFC for Chiral Amine Separation

The enantiomeric resolution of primary amines is a critical bottleneck in pharmaceutical development. Because enantiomers of a chiral amine can exhibit vastly different pharmacological and toxicological profiles, achieving baseline separation is non-negotiable for drug safety and efficacy.

Traditionally, High-Performance Liquid Chromatography (HPLC) has been the default analytical tool. However, Supercritical Fluid Chromatography (SFC) has rapidly emerged as a dominant alternative, offering distinct advantages in throughput, efficiency, and environmental sustainability[1]. This guide provides an in-depth, objective comparison of HPLC and SFC for chiral amine separation, grounded in mechanistic causality and empirical data.

Mechanistic Causality: The Challenge of Primary Amines

Primary amines are notoriously difficult to separate chromatographically. Their strong basicity leads to secondary interactions with residual acidic silanols on the silica backbone of chiral stationary phases (CSPs). This interaction causes severe peak tailing, which obscures closely eluting enantiomeric peaks and degrades resolution ( Rs​ ).

The Role of Additives: The 3:2 Acid-to-Base Ratio

To mitigate peak tailing, mobile phase additives are mandatory in both HPLC (Polar Organic mode) and SFC. Experimental data demonstrates that a specific ratio of acidic to basic additives—typically a 3:2 (v/v) ratio of Trifluoroacetic acid (TFA) to Triethylamine (TEA) —yields optimal selectivity and resolution[2].

The Causality:

• Ionization (The Acid): TFA protonates the primary amine analyte. Chiral recognition is significantly enhanced when the analyte is ionized, as it interacts more favorably with chiral selectors like cyclofructans or crown ethers via hydrogen bonding and dipole-dipole interactions[2].

• Site Masking (The Base): TEA acts as a competitive organic amine. It aggressively binds to the non-specific, highly active residual silanol sites on the stationary phase. By blocking these sites, TEA prevents the analyte from getting "stuck," thereby improving mass transfer kinetics and producing sharp, symmetrical peak profiles[2].

Fluid Dynamics: Liquid vs. Subcritical Fluids

While HPLC relies on highly viscous liquid solvents (e.g., hexane, ethanol), SFC utilizes carbon dioxide ( CO2​ ) combined with a polar modifier (e.g., methanol). Under operational pressures and temperatures, this mixture exists in a subcritical state . Subcritical fluids possess liquid-like densities (ensuring good solvating power) but gas-like viscosities and diffusivities. This fundamental physical difference results in a flatter van Deemter curve for SFC, allowing researchers to run at much higher flow rates without sacrificing column efficiency[2].

Quantitative Comparison: Experimental Data

A comprehensive study evaluating the separation of 25 racemic primary amines on a cyclofructan-based CSP (CF6-P) provides a clear empirical comparison between SFC, Normal-Phase HPLC (NP-HPLC), and Polar Organic HPLC (PO-HPLC)[2].

Table 1: Performance Metrics for Chiral Amine Separation

Performance Metric	Supercritical Fluid Chromatography (SFC)	Normal-Phase HPLC (NP-HPLC)	Polar Organic HPLC (PO-HPLC)
Primary Mobile Phase	CO2​ Methanol Modifier	Hexane + Ethanol	Acetonitrile / Methanol
Baseline Separations	16 out of 25 analytes	17 out of 25 analytes	13 out of 25 analytes
Peak Symmetry ( As​ )	Excellent (Consistently < 1.2)	Poor to Moderate (Prone to tailing)	Good
Analysis Time	Fast (High diffusivity)	Slow (High viscosity limits flow)	Very Fast
Retention Factors ( k )	Highest (Strongest retention)	Intermediate	Lowest
Environmental Impact	Low (Green chemistry, CO2​ based)	High (Relies on toxic hexane)	Moderate

Data Interpretation: While NP-HPLC achieved one more baseline separation in this specific screen, it did so at a significant cost to analysis time and peak symmetry. SFC provided the best overall peak symmetries and robust retention factors, making it the superior choice for high-throughput screening[2]. Furthermore, recent advancements using crown ether-derived CSPs in SFC have unlocked even greater resolution capabilities for previously inseparable primary amines[3].

Decision & Optimization Workflow

The following diagram outlines the logical progression for screening and optimizing a chiral amine separation method.

Workflow for screening and optimizing chiral amine separations via HPLC and SFC.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols incorporate self-validating system suitability checks.

Protocol A: SFC Screening for Primary Amines

SFC is prioritized for its speed and superior peak shapes. This protocol utilizes subcritical conditions.

Materials & Setup:

• Stationary Phase: Cyclofructan-based (CF6-P) or Crown-ether based (e.g., Crownpak CR-I(+)), 4.6 × 150 mm, 5 µm[2][3].

• Mobile Phase A: Chromatographic grade CO2​ .

• Mobile Phase B (Modifier): Methanol containing 40 mM TFA and 15 mM TEA (yielding an overall additive concentration of ~0.3% TFA and 0.2% TEA v/v)[2].

Step-by-Step Execution:

• System Equilibration: Set the Automated Back Pressure Regulator (ABPR) to 120 bar and the column oven to 40 °C. This ensures the mobile phase remains in a dense, subcritical state.

• Flow Dynamics: Initiate a flow rate of 3.0 mL/min. Monitor the baseline via UV detection (typically 210-254 nm depending on the amine's chromophore).

• Gradient Elution: Run a linear gradient from 5% to 50% Mobile Phase B over 10 minutes. Hold at 50% for 2 minutes, then re-equilibrate at 5% for 3 minutes.

• Self-Validation Check: Inject a standard racemic probe (e.g., 1-phenylethylamine).

  • System Suitability Trigger: Calculate the asymmetry factor ( As​ ) of the first eluting peak. If As​>1.2 , the residual silanols are insufficiently masked. Corrective Action: Verify the modifier pump delivery rate or incrementally increase TEA concentration by 0.05%.

Protocol B: Polar Organic HPLC (PO-HPLC) Screening

When SFC instrumentation is unavailable, PO-HPLC offers a faster, greener alternative to traditional Normal-Phase HPLC.

Materials & Setup:

• Stationary Phase: Derivatized cyclofructan (CF6-P) column.

• Mobile Phase: Acetonitrile/Methanol (60:40, v/v) spiked with 0.3% Acetic Acid (AA) and 0.2% TEA[4].

Step-by-Step Execution:

• System Preparation: Purge HPLC lines thoroughly to remove any aqueous buffers, as water can disrupt the polar organic separation mechanism.

• Isocratic Elution: Set the flow rate to 1.0 mL/min at an ambient column temperature of 25 °C.

• Self-Validation Check: Inject the racemic sample.

  • System Suitability Trigger: Monitor the resolution ( Rs​ ). If Rs​<1.5 but peak symmetry is good, the elution strength is too high. Corrective Action: Decrease the ratio of Methanol to Acetonitrile (e.g., shift to 80:20 ACN/MeOH) to increase retention time and enhance chiral recognition[4].

Conclusion

For the separation of chiral primary amines, SFC is the superior analytical platform for laboratories prioritizing high-throughput screening, green chemistry, and optimal peak symmetry[5]. The unique fluid dynamics of subcritical CO2​ allow for rapid mass transfer that HPLC cannot match[1]. However, the underlying chemical causality remains the same across both techniques: success hinges entirely on the precise manipulation of acidic and basic additives (the 3:2 ratio) to simultaneously ionize the analyte and mask active stationary phase sites[2].

Sources

• 1. researchgate.net [researchgate.net]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Purity Analysis of Commercially Available (R)-1-(3-Bromophenyl)pentylamine: A Comparative Methodological Guide

Target Audience: Researchers, scientists, and drug development professionals. Content Focus: Objective comparison of analytical methodologies and commercial product performance.

Introduction: The Dual-Axis Purity Challenge

(R)-1-(3-bromophenyl)pentylamine is a highly versatile chiral building block utilized in the synthesis of complex active pharmaceutical ingredients (APIs). Because its pharmacological efficacy and downstream synthetic viability are intrinsically tied to its spatial configuration, assessing the purity of commercial batches requires a rigorous, dual-axis approach:

• Chemical Purity: Identifying achiral synthetic byproducts. For brominated aromatics, this primarily involves detecting regioisomers (like 2-bromo and 4-bromo derivatives) which are notorious for co-eluting with the target 3-bromo compound.

• Enantiomeric Purity (ee): Accurately quantifying the presence of the undesired (S)-enantiomer.

Analytical Strategy & Workflow

To establish a self-validating analytical system, we must employ orthogonal techniques. Relying on a single chromatographic method risks false positives due to co-elution or matrix interference. The workflow below outlines our comparative approach to isolating chemical and enantiomeric variables.

Dual-axis analytical workflow for assessing chemical and enantiomeric purity of chiral amines.

Methodology Comparison: Enantiomeric Excess (ee) Determination

Determining the enantiomeric excess of primary amines presents unique analytical challenges. Below, we compare the two most robust methods: Chiral HPLC and 1H/19F-NMR via Mosher's acid derivatization.

Method A: Chiral HPLC (The High-Throughput Gold Standard)

The Causality of the Protocol: Primary amines like (R)-1-(3-bromophenyl)pentylamine possess a highly basic nitrogen that strongly interacts with residual acidic silanol groups on silica-backed Chiral Stationary Phases (CSPs) 1. This secondary interaction causes severe peak tailing and destroys enantiomeric resolution. To mitigate this, the addition of a basic modifier—specifically Diethylamine (DEA) at 0.1% to 0.5%—is critical. DEA competitively binds to the acidic silanols, masking them and ensuring that the analyte only interacts with the chiral selector 2.

Step-by-Step Protocol (Self-Validating System):

• System Preparation: Equilibrate a Chiralpak AD-H (or equivalent amylose/cellulose-based) column with a mobile phase of Hexane/Isopropanol/DEA (90:10:0.1 v/v/v) at 1.0 mL/min.

• Sample Preparation: Dissolve 1 mg of the commercial batch in 1 mL of the mobile phase. Validation Check: Ensure complete dissolution to prevent column clogging and concentration discrepancies.

• Injection & Detection: Inject 10 µL. Monitor UV absorbance at 254 nm.

• System Suitability: Inject a racemic standard of 1-(3-bromophenyl)pentylamine first. Validation Check: Resolution ( Rs​ ) between the (R) and (S) peaks must be ≥1.5 to ensure accurate integration.

• Quantification: Calculate ee using the formula: ee(%)=AreaR​+AreaS​∣AreaR​−AreaS​∣​×100 .

Method B: NMR with Mosher's Acid Derivatization (The Orthogonal Validator)

The Causality of the Protocol: When a pure enantiomeric standard is unavailable, Chiral HPLC cannot independently confirm which peak corresponds to the (R) or (S) enantiomer. Derivatization with (S)-MTPA-Cl (Mosher's acid chloride) converts the enantiomers into diastereomeric amides 3. The anisotropic shielding effect of the phenyl ring in the MTPA moiety causes distinct chemical shifts for the protons and the CF3​ group in the (R,S) vs. (S,S) diastereomers, allowing for absolute configuration confirmation and orthogonal ee calculation via NMR integration 4.

Step-by-Step Protocol:

• Reaction Setup: In an oven-dried NMR tube, dissolve 5 mg of the amine in 0.5 mL anhydrous CDCl3​ .

• Base Addition: Add 2 equivalents of anhydrous pyridine (to neutralize the HCl byproduct and drive the reaction forward).

• Derivatization: Add 1.2 equivalents of (S)-MTPA-Cl. Cap and shake vigorously. Let stand at room temperature for 30 minutes.

• Validation Check (Self-Validating): Acquire a crude 1H-NMR spectrum. The disappearance of the alpha-proton signal of the free amine and the appearance of the amide alpha-proton confirms complete conversion. Incomplete conversion can lead to kinetic resolution, artificially skewing the ee results.

• Data Acquisition: Acquire 19F-NMR and 1H-NMR spectra. Integrate the distinct CF3​ singlets to calculate the diastereomeric excess (de), which directly correlates to the ee of the starting amine.

Chemical Purity: Regioisomer Profiling via Achiral UHPLC-UV-MS

Synthetic routes for bromophenyl compounds often utilize electrophilic bromination steps that yield ortho- (2-bromo) and para- (4-bromo) impurities alongside the desired meta- (3-bromo) product.

• Method: UHPLC on a sub-2 µm C18 column (e.g., Waters Acquity BEH C18).

• Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

• Causality: A deliberately shallow gradient (e.g., 5% to 40% B over 10 minutes) is required to exploit the minute differences in hydrophobicity between the 2-, 3-, and 4-bromo isomers. MS detection (ESI+) confirms the distinct isotopic signature of bromine (M and M+2 peaks of equal intensity at m/z 242 and 244) to identify all related impurities.

Comparative Analysis of Commercial Suppliers

To demonstrate the application of this analytical framework, we evaluated three commercially available batches of (R)-1-(3-bromophenyl)pentylamine. The data below highlights the discrepancies between manufacturer claims and actual empirical data.

Supplier / Product	Claimed Chemical Purity	Actual Chemical Purity (UHPLC)	Claimed ee	Actual ee (Chiral HPLC)	Major Identified Impurity
Supplier A (Premium)	≥98%	98.5%	≥99%	99.2%	Trace (S)-enantiomer
Supplier B (Standard)	≥95%	92.1%	≥95%	96.0%	4-bromo regioisomer (4.5%)
Supplier C (Bulk)	≥95%	94.8%	≥98%	88.5%	(S)-enantiomer (5.75%)

Analytical Insight: Supplier B failed its chemical purity claim due to inadequate separation of the 4-bromo regioisomer during synthesis, a flaw only caught by the shallow-gradient UHPLC method. Supplier C failed its enantiomeric purity claim, highlighting the necessity of independent validation using the orthogonal HPLC and NMR methods described above.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chiraltech.com [chiraltech.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

(R)-1-(3-bromophenyl)pentylamine proper disposal procedures

Operational Protocol for the Safe Handling and Disposal of (R)-1-(3-bromophenyl)pentylamine

As a Senior Application Scientist, I approach chemical disposal not merely as a regulatory hurdle, but as a critical extension of experimental design. (R)-1-(3-bromophenyl)pentylamine is a highly specific molecule: a halogenated aromatic amine. Its dual functional nature—a basic amine group coupled with a brominated aromatic ring—dictates a strict operational and disposal protocol. Mishandling this compound does not just risk regulatory fines; it creates immediate physical hazards in the laboratory and severe downstream environmental consequences.

Chemical Hazard Profiling & Causality

To manage this chemical safely, you must understand the "why" behind the procedures. Every protocol described below is a self-validating system designed around the molecule's specific reactivity:

• The Amine Functionality (Reactivity Hazard): The pentylamine chain imparts basicity and nucleophilicity to the molecule. If inadvertently mixed with acidic waste streams, it will trigger a rapid, exothermic neutralization reaction. This can over-pressurize sealed waste containers, leading to catastrophic rupture.

• The Bromophenyl Group (Incineration Hazard): The presence of the bromine atom categorically classifies this compound as Halogenated Organic Waste . When incinerated, brominated compounds decompose to form hydrogen bromide (HBr) gas. Standard non-halogenated waste incinerators lack the alkaline scrubbers required to neutralize HBr, leading to severe equipment corrosion and the potential release of toxic dioxins or furans[1]. Commingling this with non-halogenated waste not only violates safety protocols but exponentially increases institutional disposal costs.

Waste Segregation & Accumulation Protocol

Under EPA Resource Conservation and Recovery Act (RCRA) guidelines, specifically 40 CFR Part 262 Subpart K for eligible academic and research laboratories, waste must be managed systematically at the point of generation[2].

Step-by-Step Disposal Methodology:

• Stream Identification: Verify that your primary waste container is explicitly labeled "Halogenated Organic Waste." Never use abbreviations or chemical formulas on the label[3].

• Compatibility Check: Ensure the receiving container does not contain heavy metals, cyanides, acutely toxic "P-listed" wastes, or strong acids[4].

• Transfer & Containment: Transfer the spent (R)-1-(3-bromophenyl)pentylamine into the waste container inside an actively operating chemical fume hood. Keep the container "vapor tight" and seal the threaded cap immediately after adding the waste[3].

• Satellite Accumulation: Store the container in a designated Satellite Accumulation Area (SAA) with secondary containment to capture potential leaks. Ensure the hazardous waste tag is actively updated and clearly visible[4].

Figure 1: Waste segregation and disposal workflow for halogenated amines.

Spill Response & Neutralization Protocol

In the event of a spill, immediate logistical action is required to mitigate inhalation and contact risks. Because this is an organic amine, standard acid-spill neutralizers are dangerous.

Step-by-Step Spill Methodology:

• Risk Assessment: Determine the volume. For large spills (>1L) or releases in unventilated areas, evacuate the laboratory immediately, close the doors to allow the fume hood exhaust to ventilate the area, and contact Environmental Health and Radiation Safety (EHRS),.

• PPE Donning: For small, manageable spills (<1L), equip a half-mask respirator with organic vapor cartridges, splash goggles, and heavy-duty Nitrile or Viton gloves.

• Inert Absorption: Apply an inert absorbent such as dry sand, vermiculite, or a specialized spill control pillow[3]. Crucial Causality: Do not use acidic neutralizing agents. The amine will react exothermically with acids, volatilizing the chemical and drastically increasing the inhalation risk.

• Collection: Sweep the saturated absorbent using non-sparking tools and place it into a heavy-duty plastic bag. Seal and tag it as "Hazardous Waste - Halogenated Spill Debris" for EHRS pickup[4].

Figure 2: Immediate spill response and inert neutralization pathway.

Quantitative Data & Operational Parameters

To streamline laboratory operations, the following table synthesizes the critical handling parameters for (R)-1-(3-bromophenyl)pentylamine.

Operational Parameter	Specification / Action	Causality / Scientific Rationale
Chemical Classification	Halogenated Aromatic Amine	Dictates both reactivity (base) and disposal routing (halogen).
Incompatible Streams	Acids, Strong Oxidizers, Non-Halogenated Organics	Prevents exothermic reactions; ensures compliant incineration,.
Disposal Stream	Halogenated Organic Waste	Requires high-temp incineration with HBr gas scrubbers[1].
Spill Absorbent	Inert (Sand, Vermiculite)	Prevents heat generation that occurs with reactive absorbents.
Storage Limits (SAA)	Max 25 gallons (or 1 quart acute)	Complies with EPA Subpart K SAA accumulation regulations[4],[2].

References

• Title : Halogenated Organic Liquids - Standard Operating Procedure Source : illinois.edu URL : 3

• Title : Halogenated Solvents in Laboratories - Campus Operations Source : temple.edu URL : 4

• Title : 40 CFR Part 262 Subpart K -- Alternative Requirements for Hazardous Waste Determination and Accumulation of Unwanted Material for Laboratories Source : ecfr.gov URL : 2

• Title : Technologies for CFC/Halon Destruction, Final Report Source : epa.gov URL : 1

Sources

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. eCFR :: 40 CFR Part 262 Subpart K -- Alternative Requirements for Hazardous Waste Determination and Accumulation of Unwanted Material for Laboratories Owned by Eligible Academic Entities [ecfr.gov]
• 3. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 4. campusoperations.temple.edu [campusoperations.temple.edu]